2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane

• CAS: 94242-85-0

Core Science & Biosynthesis

Technical Profile: 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane

Part 1: Executive Summary & Strategic Utility

In the landscape of modern drug discovery, the "Magic Methyl" effect—where the addition of a single methyl group can profoundly alter the potency, selectivity, and metabolic stability of a drug candidate—is a cornerstone strategy. 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane (Me-Bpin) serves as the premier reagent for introducing this motif via Suzuki-Miyaura cross-coupling.

Unlike its precursor, methylboronic acid (which is prone to trimerization into boroxines and varying stoichiometry), Me-Bpin offers superior hydrolytic stability, precise stoichiometry, and compatibility with a wide range of functional groups. It effectively replaces highly toxic methylating agents like methyl iodide (alkylation) or tetramethyltin (Stille coupling), and pyrophoric reagents like dimethylzinc (Negishi coupling), providing a safer, more scalable route for late-stage functionalization in pharmaceutical synthesis.

Part 2: Physicochemical Specifications[1][2]

The following data aggregates experimental values critical for process optimization. Note the relatively low flash point, necessitating specific handling protocols in scale-up environments.

Table 1: Core Physicochemical Properties

Property	Value	Operational Note
CAS Number	94242-85-0	Primary identifier for regulatory filing.[1]
Molecular Formula	C₇H₁₅BO₂
Molecular Weight	142.00 g/mol	Exact Mass: 142.1165
Appearance	Colorless Liquid	May crystallize at very low temps; typically liquid at RT.
Boiling Point	120–122 °C	@ 747 mmHg.[2][3][4] Distillable for high-purity isolation.
Density	0.88 g/mL	Lighter than water; phase separates in aqueous workups.
Flash Point	~31 °C	Flammable. Ground all glassware; use inert atmosphere.
Solubility	THF, DCM, Toluene, DMF	Miscible with standard organic solvents.
Stability	Hydrolytically Stable	More stable than boronic acids, but prolonged exposure to water/base can degrade the ester.

Part 3: Synthetic Methodology (Protocol & Mechanism)[6]

While Me-Bpin is commercially available, in-house synthesis is often required for isotopic labeling (e.g., ¹³C-Me-Bpin) or cost reduction in kilo-scale campaigns. The most robust route is the condensation of methylboronic acid with pinacol.

3.1. Synthesis Protocol: Dehydrative Esterification

Reaction:

Materials:

• Methylboronic acid (1.0 equiv)[2]

• Pinacol (1.05 equiv)

• Anhydrous MgSO₄ (2.0 equiv) or Molecular Sieves (4Å)

• Solvent: Dichloromethane (DCM) or Diethyl Ether

Step-by-Step Workflow:

• Charge: In a flame-dried round-bottom flask equipped with a magnetic stir bar, suspend Methylboronic acid (e.g., 10.0 g) in DCM (100 mL).

• Addition: Add Pinacol (1.05 equiv) in one portion. The reaction is slightly endothermic.

• Dehydration: Add anhydrous MgSO₄ (2.0 equiv) to sequester the water generated.

  • Scientist's Note: For larger scales (>100g), use a Dean-Stark trap with toluene reflux to azeotropically remove water instead of solid desiccants to prevent stirring issues.

• Reaction: Stir at Room Temperature (20–25 °C) for 12 hours. Monitor by GC-MS or ¹¹B-NMR (shift from ~30 ppm acid to ~33 ppm ester).

• Workup: Filter the mixture through a pad of Celite to remove hydrated MgSO₄. Rinse the pad with DCM.

• Isolation: Concentrate the filtrate under reduced pressure.

• Purification: Distill the crude oil under ambient or slightly reduced pressure (BP ~120 °C) to obtain a clear, colorless liquid.

3.2. Synthetic Pathway Diagram

Figure 1: Dehydrative esterification pathway. The use of a desiccant or azeotropic removal drives the equilibrium toward the ester product.

Part 4: Application in Drug Development (Suzuki-Miyaura Methylation)

The primary utility of Me-Bpin is the palladium-catalyzed methylation of aryl halides. This transformation is mechanistically distinct from aryl-aryl couplings because alkyl boronates undergo transmetalation much slower than aryl boronates.

Critical Mechanistic Insight: Unlike ethyl or propyl groups, the methyl group lacks β-hydrogens . This eliminates the risk of β-hydride elimination, a common failure mode in alkyl cross-coupling. However, the high covalency of the C(sp³)-B bond requires strong activation (bases like K₃PO₄ or Cs₂CO₃) and electron-rich ligands (e.g., SPhos, XPhos, or P(t-Bu)₃) to facilitate transmetalation.

4.1. Optimized Methylation Protocol

Standard Conditions for Aryl Bromides:

• Substrate: Aryl Bromide (1.0 equiv)

• Boronate: Me-Bpin (1.2–1.5 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (5 mol%) or Pd₂(dba)₃/SPhos

• Base: K₂CO₃ or K₃PO₄ (3.0 equiv)

• Solvent: 1,4-Dioxane/Water (9:1)

• Temp: 80–100 °C

Protocol:

• Inerting: Purge reaction vessel with Nitrogen or Argon. Oxygen is the enemy of the active Pd(0) species.

• Mixing: Add Aryl Bromide, Me-Bpin, and Base to the solvent system.

• Degassing: Sparge the solvent mixture with inert gas for 10-15 minutes.

• Catalyst Addition: Add the Pd catalyst quickly against a counter-flow of inert gas.

• Heating: Heat to 90 °C for 4–16 hours.

• Quench: Cool to RT, dilute with EtOAc, and wash with water/brine.

• Purification: Silica gel chromatography.

4.2. Catalytic Cycle & Activation Logic

Figure 2: Catalytic cycle emphasizing the "Boronate Activation" pathway. The base plays a dual role: activating the Palladium complex and quaternizing the Boron atom to facilitate the transfer of the methyl group.

Part 5: Quality Control & Stability

To ensure reproducibility in SAR (Structure-Activity Relationship) studies, the purity of Me-Bpin must be verified.

• ¹¹B-NMR Spectroscopy: This is the gold standard.

  • Me-Bpin: Singlet at ~33–34 ppm.

  • Impurity (Boronic Acid): Singlet at ~30 ppm.

  • Impurity (Boroxine): Broad peak at ~20–22 ppm.

• GC-MS:

  • Check for the presence of free Pinacol (often co-elutes or appears early) and homocoupled byproducts (Bpin-Bpin, though rare in this synthesis).

• Storage:

  • Store at 2–8 °C under Argon.

  • While less hygroscopic than the acid, the ester can slowly hydrolyze. If solids precipitate (boronic acid), filter or redistill before use.

References

• Synthesis & Properties

  • PubChem Compound Summary for CID 11759390, 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane.

  • [Link][5]

• Suzuki-Miyaura Coupling Mechanism

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

  • [Link]

• Methylation in Drug Discovery

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. (Detailed discussion on the stability and reactivity of Bpin esters vs. acids).

  • [Link]

• Safety Data

  • Sigma-Aldrich Safety Data Sheet (SDS) - 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane.[5]

Sources

• 1. Methyl boronic acid pinacol ester CAS 94242-85-0, CasNo.94242-85-0 Hebei Dangtong Biological Technology Co..LTD China (Mainland) [nengxian.lookchem.com]
• 2. chembk.com [chembk.com]
• 3. Methyl boronic acid pinacol ester | 94242-85-0 [chemicalbook.com]
• 4. 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane | 94242-85-0 [sigmaaldrich.com]
• 5. 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane | C7H15BO2 | CID 11759390 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Safe Handling of 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane

Introduction: 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane, also known as methylboronic acid pinacol ester, is a vital reagent in modern synthetic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions and other transformations involving boronic esters. Its utility in the synthesis of complex molecules for pharmaceutical and materials science is well-established. However, its reactivity is coupled with specific hazards that demand a comprehensive understanding and rigorous adherence to safety protocols. This guide provides an in-depth analysis of its safety profile, offering field-proven insights and detailed procedures for researchers, scientists, and drug development professionals to ensure safe and effective handling in a laboratory setting.

Section 1: Chemical and Physical Identity

A foundational aspect of safety is the clear identification of a substance's properties. These characteristics directly influence the necessary handling, storage, and emergency response procedures.

Table 1: Chemical and Physical Properties of 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane

Property	Value	Source
IUPAC Name	2,4,4,5,5-pentamethyl-1,3,2-dioxaborolane	[1]
Synonym	Methylboronic acid pinacol ester	[1]
CAS Number	94242-85-0	[1][2]
Molecular Formula	C₇H₁₅BO₂	[1][2]
Molecular Weight	142.01 g/mol	[1][2]
Appearance	Colorless to almost colorless clear liquid	[2]
Boiling Point	35 °C @ 20 mmHg	[2]
Flash Point	31 °C	[2]
Specific Gravity	0.88 (20/20)	[2]

| Refractive Index | 1.40 |[2] |

Section 2: Comprehensive Hazard Analysis

This compound is classified as hazardous under the Globally Harmonized System (GHS). The primary risks are associated with its flammability and acute toxicity. Understanding the "why" behind each classification is critical for appreciating the required safety measures.

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Rationale & Implications
Flammable Liquids	Category 3	H226: Flammable liquid and vapor.[1][2][3]	The flash point of 31°C indicates that the liquid can release sufficient vapor to form an ignitable mixture with air at temperatures commonly found in a laboratory. This necessitates strict control of ignition sources.
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[1]	Ingestion of this substance can lead to adverse health effects. This underscores the importance of prohibiting eating and drinking in the lab and practicing thorough hygiene.
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin.[1]	The chemical can be absorbed through the skin in sufficient quantities to cause harm. This mandates the use of appropriate chemical-resistant gloves and protective clothing.

| Acute Toxicity, Inhalation | Category 4 | H332: Harmful if inhaled.[1] | Due to its volatility (evidenced by the low boiling point), vapors can be easily inhaled, leading to toxicity. All handling must be performed in a well-ventilated area, preferably a chemical fume hood. |

GHS Pictograms:

• Flame (GHS02): Represents the flammability hazard.

• Exclamation Mark (GHS07): Represents acute toxicity hazards.

Precautionary Statements (Selected):

• P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[4][5]

• P233: Keep container tightly closed.[2][3][5]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

• P301+P317, P302+P352, P304+P340: Detailed first aid instructions for ingestion, skin contact, and inhalation, respectively.[1]

• P403+P235: Store in a well-ventilated place. Keep cool.[4]

Section 3: Core Principles of Safe Handling

A proactive approach to safety involves integrating controls that address the inherent hazards of the material. The following principles form a self-validating system for risk mitigation.

Controlling Flammability and Reactivity

The primary chemical hazard is flammability. The causality is the low flash point, meaning ignition can occur at relatively low temperatures.

• Inert Atmosphere Operations: This compound is designated as air-sensitive.[2] Handling and storage under an inert atmosphere (e.g., nitrogen or argon) is crucial not only to prevent degradation via hydrolysis or oxidation, which would compromise experimental integrity, but also to displace oxygen, a key component of the fire triangle.[6]

• Ignition Source Control: All operations must be physically separated from ignition sources. This includes using explosion-proof electrical equipment (stirrers, pumps, lights) and grounding/bonding containers during transfers to prevent static discharge, a common and often overlooked ignition source.[2][7][8]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases, as these can trigger exothermic and potentially hazardous reactions.[6][9]

Minimizing Exposure: Engineering and Personal Controls

Given the acute toxicity hazards, preventing the chemical from entering the body is paramount.

The most effective way to control exposure is to contain the hazard at its source.

• Chemical Fume Hood: All manipulations of 2,4,4,5,5-pentamethyl-1,3,2-dioxaborolane must be conducted inside a certified chemical fume hood. This is a non-negotiable requirement due to the inhalation toxicity and flammability. The hood's ventilation physically removes harmful vapors from the user's breathing zone.

• Safety Infrastructure: The laboratory must be equipped with easily accessible safety showers and eyewash stations for immediate decontamination in case of accidental contact.[8][10]

PPE is essential to protect from residual risks that cannot be eliminated by engineering controls.

Table 3: Personal Protective Equipment (PPE) Selection Guide

Body Part	Protection	Rationale & Specifications
Eyes/Face	Chemical safety goggles or a face shield	Standard safety glasses are insufficient. Goggles provide a seal around the eyes to protect against splashes and vapors.[8][9]
Hands	Chemical-resistant gloves (Nitrile rubber)	Nitrile gloves offer good resistance to a range of chemicals. Always check the manufacturer's breakthrough time data.[11] Never wear compromised gloves and dispose of them immediately after use.
Body	Flame-resistant lab coat	A standard cotton lab coat is insufficient due to the flammability hazard. A flame-resistant (FR) coat should be worn and kept fully buttoned.

| Respiratory | NIOSH-approved respirator | Required only if engineering controls fail or during large-scale emergency response. For routine use, a fume hood is the primary control.[8][12] |

Section 4: Standard Operating Procedures (SOPs)

The following protocols provide a clear, step-by-step framework for key workflows involving this reagent.

Workflow Diagram: Safe Handling Protocol

This diagram outlines the lifecycle of the reagent in the lab, from procurement to disposal.

Caption: Logical workflow for the safe handling of 2,4,4,5,5-pentamethyl-1,3,2-dioxaborolane.

SOP 1: Accidental Spill Response

Rapid and correct response to a spill is critical to prevent injury and escalation.

Caption: Decision tree for responding to a chemical spill.

• Alert & Assess: Immediately alert personnel in the vicinity. Ensure the fume hood is operational.

• Don PPE: Wear, at a minimum, a lab coat, safety goggles, and double-layered nitrile gloves.

• Contain: Prevent the spill from spreading by encircling it with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels.

• Absorb: Gently cover the spill with the absorbent material, working from the outside in.

• Collect: Using non-sparking tools (e.g., plastic or brass), carefully scoop the absorbed material into a designated, sealable waste container.[2]

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Dispose: Label the waste container clearly and dispose of it according to your institution's hazardous waste procedures.[3]

Section 5: Emergency Response

Preparedness for worst-case scenarios is a professional responsibility.

Table 4: First-Aid Measures

Exposure Route	Action
Inhalation	Move the person to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[9]
Skin Contact	Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[13] Seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[9][13] Seek immediate medical attention.

| Ingestion | Do NOT induce vomiting.[4][13] Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10][13] |

Fire-Fighting Measures

• Suitable Extinguishers: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[4] Do NOT use a direct stream of water, as it may spread the flammable liquid.

• Protective Actions: Firefighters should wear full protective clothing and self-contained breathing apparatus (SCBA). Vapors can travel a significant distance to an ignition source and flash back.

Section 6: Conclusion

2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane is an indispensable tool for chemical innovation. Its safe use hinges on a disciplined respect for its hazards. By internalizing its properties, implementing robust engineering controls, consistently using appropriate PPE, and being prepared for emergencies, researchers can confidently and safely leverage this reagent to advance the frontiers of science and drug development.

References

• Solenis. (2024). Safety Data Sheet.
• Fisher Scientific. (2010). Safety Data Sheet.
• Thermo Fisher Scientific. (2014). Safety Data Sheet.
• FUJIFILM Wako Chemicals. (2023). Safety Data Sheet.
• Anonymous. (2023). Safety Data Sheet.
• Fisher Scientific. (n.d.). Safety Data Sheet.
• University of California Merced. (2012). Standard Operating Procedure.
• Thermo Fisher Scientific. (2025). Safety Data Sheet.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• PubChem. (n.d.). 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• TCI Chemicals. (n.d.). 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane.
• Fisher Scientific. (2012). Safety Data Sheet.
• Fisher Scientific. (n.d.). 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane 98.0+%, TCI America.
• TCI Chemicals. (n.d.). 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane.

Sources

• 1. 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane | C7H15BO2 | CID 11759390 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane | 94242-85-0 | TCI AMERICA [tcichemicals.com]
• 3. 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane | 94242-85-0 | TCI EUROPE N.V. [tcichemicals.com]
• 4. sds.diversey.com [sds.diversey.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
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• 10. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 11. WERCS Studio - Application Error [assets.thermofisher.com]
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• 13. media.adeo.com [media.adeo.com]

Commercial & Technical Profile: 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane

Executive Summary

In the landscape of modern drug discovery, the "Magic Methyl" effect—where the addition of a single methyl group boosts a drug candidate's potency and metabolic stability—has elevated the demand for precise methylation reagents. 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane (commonly known as Methylboronic acid pinacol ester) has emerged as the premier reagent for this transformation via Suzuki-Miyaura cross-coupling.

Unlike its parent acid (methylboronic acid), which suffers from variable stoichiometry due to trimerization into boroxines, the pinacol ester offers superior storage stability, precise stoichiometry, and compatibility with a wider range of catalytic systems. This guide analyzes its commercial availability, industrial synthesis, and field-proven protocols for challenging methylations.

Chemical Profile & Commercial Landscape

Identity & Properties

Parameter	Specification
IUPAC Name	2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane
Common Name	Methylboronic acid pinacol ester (MeBPin)
CAS Number	94242-85-0 (Standard); 94265-04-0 (Alternate/Salt form)
Molecular Formula	C₇H₁₅BO₂
Molecular Weight	142.00 g/mol
Physical State	Colorless liquid
Boiling Point	35°C (at 20 mmHg) – Note: Highly Volatile
Flash Point	31°C (Flammable)
Solubility	Soluble in THF, Dioxane, Toluene, DCM

Commercial Availability & Supply Chain

The reagent is classified as a High-Availability Fine Chemical . It is not a bulk commodity (tons) but is readily available in research (gram) to pilot (kilogram) scales.

• Primary Suppliers: TCI Chemicals, Sigma-Aldrich (MilliporeSigma), Enamine, Combi-Blocks.

• Purity Grades:

  • Standard Grade (>95%): Suitable for early-stage screening.[1]

  • High Purity (>98% GC): Required for GMP synthesis to minimize protodeboronation side-products.

• Cost Drivers: The price is driven by the cost of pinacol and the manufacturing method (Grignard vs. Trimethylboroxine route).

Industrial Synthesis (The Source of Supply)

Understanding the synthesis aids in assessing supply chain risks. Two primary routes exist:

• Grignard Route (Dominant): Reaction of Methyl Magnesium Bromide (MeMgBr) with Triisopropyl borate, followed by esterification with pinacol.

• Boroxine Route: Reaction of Trimethylboroxine with pinacol. This route is often cleaner but relies on the availability of the boroxine precursor.

Figure 1: Primary industrial synthesis route via Grignard reagent.

Technical Application: The Methylation Challenge

Why Use the Pinacol Ester?

Researchers often choose the pinacol ester over methylboronic acid for three reasons:

• Stoichiometry Control: Methylboronic acid exists as a mixture of monomer and trimeric anhydride (boroxine), making precise molar equivalents difficult to calculate. MeBPin is a discrete monomer.

• Solubility: The ester is highly soluble in non-polar organic solvents (Toluene, Hexane) used in anhydrous coupling conditions.

• Atom Economy: While atom economy is lower than the acid, the reaction economy (yield vs. effort) is higher due to reduced side reactions.

Mechanism & Causality

Methylation via Suzuki coupling is notoriously more difficult than arylation.

• The Bottleneck: The transmetalation of the methyl group from Boron to Palladium is slow compared to aryl groups.

• The Risk: Slow transmetalation allows the competing Protodeboronation pathway to dominate, where the methyl group is replaced by a proton (forming the des-methyl byproduct) or the aryl halide undergoes hydrodehalogenation.

Validated Protocol: The "RuPhos" System

For high-value substrates (e.g., late-stage drug intermediates), standard Pd(PPh3)4 protocols often fail. The following protocol utilizes electron-rich Buchwald ligands to accelerate oxidative addition and transmetalation.

Reagents:

• Substrate: Aryl Bromide/Chloride (1.0 equiv)

• Boron Source: 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane (1.2 – 1.5 equiv)

• Catalyst: Pd(OAc)2 (0.05 equiv) + RuPhos (0.1 equiv)

• Base: K3PO4 (3.0 equiv)

• Solvent: Toluene/Water (10:1)

Workflow:

• Inerting: Charge reaction vessel with Aryl Bromide, Pd(OAc)2, RuPhos, and K3PO4. Cycle Argon/Vacuum 3 times.

• Addition: Add degassed Toluene/Water mixture. Add MeBPin via syringe (liquid).

• Reaction: Heat to 100°C for 12-24 hours.

• Workup: Cool, dilute with EtOAc, wash with brine.

• Purification: Silica gel chromatography. Note: MeBPin is volatile; excess reagent is easily removed by vacuum.

Advanced Protocol: The Anhydrous TMSOK Method

For substrates sensitive to water (hydrolysis-prone), the Denmark group’s method using Potassium Trimethylsilanolate (TMSOK) is superior.

• Activator: TMSOK acts as a soluble, anhydrous base that forms a highly reactive boronate "ate" complex, accelerating transmetalation without water.

• Conditions: Pd catalyst, TMSOK (2 equiv), THF, 60°C.

Figure 2: Catalytic cycle highlighting the critical base activation step required for MeBPin.

Handling, Stability & Safety

Volatility & Storage

• Hazard: MeBPin has a boiling point of ~35°C at 20 mmHg. It is volatile at room temperature if left open.

• Storage: Must be stored Refrigerated (2-8°C) .

• Handling: Always handle in a fume hood. When weighing, use a syringe to transfer the liquid into a tared, septa-sealed vial to prevent evaporation and moisture ingress.

Hydrolysis

• Sensitivity: While more stable than the acid, the pinacol ester bond is susceptible to hydrolysis in the presence of moisture and acids/bases over time.

• Mitigation: Store under Argon or Nitrogen. If the liquid turns cloudy or develops solids, it indicates hydrolysis to methylboronic acid (solid) and pinacol.

Safety Data

• GHS Classification: Flammable Liquid (Category 3).

• H-Statements: H226 (Flammable liquid and vapor).

• PPE: Nitrile gloves, safety glasses, flame-retardant lab coat.

References

• TCI Chemicals. Product Specification: 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane (P2602). Retrieved from

• Sigma-Aldrich. Product Detail: Methylboronic acid pinacol ester. Retrieved from

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews. (Discusses stability and stoichiometry advantages of esters).

• Bock, M. J., & Denmark, S. E. (2024). Rapid, Homogenous, B-Alkyl Suzuki-Miyaura Cross-Coupling of Boronic Esters.[2] Journal of Organic Chemistry. (Describes the TMSOK anhydrous protocol). Retrieved from

• PubChem. Compound Summary: 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane (CID 11759390). Retrieved from

Sources

• 1. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 2. Rapid, Homogenous, B-Alkyl Suzuki-Miyaura Cross-Coupling of Boronic Esters [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: High-Fidelity Suzuki-Miyaura Coupling of Heteroaryl Halides with Pinacolborane Esters

Executive Summary

The Suzuki-Miyaura coupling (SMC) of heteroaryl halides with aryl/heteroaryl pinacolborane esters (BPin) is a cornerstone of modern medicinal chemistry. However, unlike simple aryl-aryl couplings, this transformation is plagued by two distinct failure modes: catalyst poisoning by Lewis-basic nitrogen atoms and protodeboronation of the boron species.

This guide moves beyond generic "palladium tetrakis" protocols. It details the use of Buchwald Precatalysts (Gen 3/Gen 4) and anhydrous base systems to ensure turnover in challenging substrates like 2-halopyridines, pyrimidines, and azoles.

The Heteroaryl Challenge: Mechanistic Insight

To successfully couple heteroaryl systems, one must understand why standard conditions fail.

The "Pd-Sponge" Effect (Catalyst Poisoning)

Heteroaryl halides (e.g., pyridines, thiazoles) contain Lewis-basic nitrogens. In standard catalytic cycles, these nitrogens can displace the phosphine ligand from the Palladium center, forming an inactive Pd(heterocycle)n complex.

• Solution: Use bulky, electron-rich ligands (e.g., XPhos , RuPhos ) that sterically prevent the heterocycle from binding to the metal center while accelerating oxidative addition.

The Protodeboronation Trap

While Pinacol esters (BPin) are more stable than boronic acids, they must undergo hydrolysis to R-B(OH)2 or transesterification to [R-B(OH)3]- to participate in the transmetallation step. Under aqueous basic conditions, electron-deficient heteroaryl boronates (e.g., 2-pyridyl BPin) rapidly undergo protodeboronation , severing the C-B bond and replacing it with C-H before coupling can occur.

• Solution: Control the concentration of the active "ate" complex using weak bases (

  ) or anhydrous conditions where water is introduced in strictly controlled stoichiometry.

Mechanistic Pathway & Failure Modes

The following diagram illustrates the competitive landscape between the productive cycle and the destructive side reactions.

Figure 1: The Catalytic Cycle highlighting the competition between productive coupling (Green/Blue) and the twin failure modes of Catalyst Poisoning and Protodeboronation (Red).

Critical Parameters & Reagent Selection

The Catalyst: Why Precatalysts?

Avoid Pd(PPh3)4 or Pd2(dba)3 + Ligand. These traditional sources are often oxidized or contain inhibiting dibenzylideneacetone (dba) ligands.

• Recommendation: Use Buchwald 3rd or 4th Generation Precatalysts (G3/G4) . These are air-stable solids that rapidly generate the active monoligated L-Pd(0) species upon exposure to base in solution.

Ligand	Substrate Class	Why?
XPhos	General Purpose / Heteroaryl Chlorides	Excellent balance of stability and reactivity.[1] The "Workhorse."
RuPhos	Electron-Poor Heterocycles / Secondary Amines	High turnover for sterically hindered or electron-deficient substrates.
SPhos	2-Heteroaryl Boronates	Exceptional stability; good for preventing protodeboronation.[2]
BrettPhos	Primary Amines / Very Difficult Couplings	Specialized for extremely challenging steric environments.

The Base: The Control Valve

• Potassium Phosphate (

  ): The gold standard for heteroaryl couplings. It is basic enough to activate the boronate but less aggressive than carbonates or hydroxides, reducing protodeboronation.

• Cesium Carbonate (

  ): Useful for very sterically hindered couplings due to the "Cesium Effect" (higher solubility/reactivity in organic solvents), but carries a higher risk of side reactions.

Standard Experimental Protocol (The "Go-To" Method)

This protocol utilizes XPhos Pd G3 , which covers approximately 80% of heteroaryl-heteroaryl coupling cases.

Materials

• Heteroaryl Halide: 1.0 equiv (e.g., 2-chloropyridine)

• Boronate Ester (BPin): 1.2 – 1.5 equiv

• Catalyst: XPhos Pd G3 (2.0 – 5.0 mol%)

• Base:

  (Tribasic, 2.0 – 3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

• Atmosphere: Argon or Nitrogen (Strict deoxygenation required)

Step-by-Step Procedure

• Charge Solids: In a reaction vial equipped with a stir bar, add the Heteroaryl Halide (1.0 mmol), Boronate Ester (1.2 mmol), XPhos Pd G3 (20-40 mg, ~2-5 mol%), and

  (425 mg, 2.0 mmol).

  • Note: If the halide is a liquid, add it after the solvent.

• Inert Cycle: Seal the vial with a septum cap. Evacuate under high vacuum and backfill with Argon (repeat 3x).

• Solvent Addition: Add degassed 1,4-Dioxane (4.0 mL) and degassed Water (1.0 mL) via syringe.

  • Tip: Degas solvents by sparging with Argon for 15 mins prior to use.

• Reaction: Place the vial in a pre-heated block at 80°C . Stir vigorously (1000 rpm).

  • Time: Typically 2–4 hours. Monitor by LCMS.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with water. Dry organic layer over

  , filter, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc or DCM/MeOH).

Optimization Protocol (For Difficult Substrates)

If the standard method yields <30% or shows significant protodeboronation (mass of Ar-H observed), switch to the Anhydrous/Alcoholic Protocol .

Rationale

Removing bulk water prevents the rapid hydrolysis of the boronate. Using n-Butanol provides a protic source necessary for the catalytic cycle (activation of the oxo-palladium species) without flooding the system with water.

Modified Conditions

• Catalyst: XPhos Pd G3 or Pd(OAc)2 + SPhos (1:2 ratio)

• Base:

  (finely ground, anhydrous)

• Solvent: n-Butanol (anhydrous)

• Temperature: 100°C – 110°C

Decision Tree for Optimization

Figure 2: Strategic workflow for optimizing reaction conditions based on specific failure modes observed via LCMS.

Data Summary: Ligand Performance Comparison

The following table summarizes the performance of different Buchwald ligands in the coupling of 2-chloro-3-nitropyridine with phenylboronic acid pinacol ester (a challenging, electron-deficient coupling).

Ligand System	Base / Solvent	Temp	Yield (Isolated)	Notes
Pd(PPh3)4	/ Dioxane:H2O	100°C	15%	High homocoupling, catalyst poisoning.
Pd(dppf)Cl2	/ Dioxane:H2O	80°C	42%	Moderate conversion, significant deboronation.
XPhos Pd G3	/ Dioxane:H2O	80°C	92%	Clean conversion, minimal side products.
RuPhos Pd G3	/ Dioxane:H2O	80°C	88%	Comparable to XPhos, better for sterics.
SPhos Pd G3	/ n-Butanol	100°C	85%	Best for unstable 2-heteroaryl boronates.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Bruno, N. C., et al. (2013). Buchwald Precatalysts: Design and Application in Palladium-Catalyzed Cross-Coupling. Chemical Science, 4, 916-920. Link

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl- and 2-Heteroarylboronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. Link

• Sigma-Aldrich (Merck). User Guide: Buchwald-Hartwig and Suzuki-Miyaura Cross-Coupling using Pd-NHC Complexes. Link

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]

Iridium-catalyzed C-H borylation using 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane

Here is a detailed Application Note and Protocol for Iridium-catalyzed C-H borylation.

Executive Summary & Critical Reagent Clarification

This guide details the protocol for the regioselective borylation of aromatic and heteroaromatic C-H bonds using an Iridium(I) catalyst system. This transformation is a cornerstone of late-stage functionalization, allowing the installation of a boronate ester moiety—a versatile handle for Suzuki-Miyaura coupling—without requiring pre-functionalized halogenated precursors.

⚠️ CRITICAL REAGENT NOTE: Nomenclature Distinction

The user request specified 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane (CAS: 94242-85-0).[1]

• Clarification: This specific CAS corresponds to Me-Bpin (Methylboronic acid pinacol ester), which is a methylated boronate. It lacks the B-H or B-B bond required for oxidative addition to the Iridium center in standard catalytic cycles. It is typically a product or a coupling partner, not a borylation reagent.

• Correct Reagent: The standard reagent for C-H borylation is Pinacolborane (HBpin) , chemically known as 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane (CAS: 25015-63-8).

• Action: This protocol utilizes HBpin as the active boron source.[2][3][4] If your specific experimental design requires the use of Me-Bpin (e.g., for a specific transfer reaction or as an inert standard), please verify the mechanism, as it will not function as a hydride donor.

Scientific Foundation & Mechanism

The Catalytic Engine

The active catalytic species is not the pre-catalyst

, but rather a transient 16-electron Iridium(III) tris(boryl) complex generated in situ. The reaction is driven by the release of H₂ (when using HBpin) and is governed by steric factors rather than electronic acidity.

• Regioselectivity: The boryl group is installed at the sterically most accessible C-H bond (typically meta or para to substituents).

• Active Species:

  where L is a bipyridine ligand (e.g., dtbpy).

Mechanistic Pathway (Graphviz Visualization)

The cycle oscillates between Ir(III) and Ir(V) oxidation states.[2]

Figure 1: The catalytic cycle for Ir-catalyzed C-H borylation using HBpin. The cycle relies on the regeneration of the tris(boryl) species via hydrogen expulsion.

Experimental Protocol

Materials & Reagents Table

Component	Reagent Name	CAS No.[1]	Role	Stoichiometry
Pre-catalyst	(1,5-Cyclooctadiene)(methoxy)iridium(I) dimer	12148-71-9	Catalyst Precursor	1.5 mol% (Ir basis)
Ligand	4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy )	72914-19-3	Ancillary Ligand	3.0 mol%
Boron Source	Pinacolborane (HBpin)	25015-63-8	Borylating Agent	1.1 - 1.5 equiv
Solvent	THF, Hexane, or MTBE	N/A	Medium	0.5 - 1.0 M
Substrate	Arene / Heteroarene	Various	Starting Material	1.0 equiv

Step-by-Step Methodology

Note: This reaction is air-sensitive until the catalyst is active. Use standard Schlenk or Glovebox techniques.

Step 1: Catalyst Activation (Pre-complexation)

Rationale: Mixing the Ir precursor and ligand first ensures formation of the active catalytic species before substrate introduction, reducing induction times.

• In a nitrogen-filled glovebox or under Argon flow, charge a flame-dried reaction vial with:

  • (1.5 mol%)

  • dtbpy (3.0 mol%)

• Add a small volume of anhydrous solvent (e.g., THF or Hexane).

• Observe the color change from yellow to deep orange/brown, indicating ligand coordination.

Step 2: Reagent Addition

• Add the Substrate (1.0 equiv) to the catalyst mixture.

• Add HBpin (1.2 equiv) dropwise.

  • Caution: HBpin can degrade if exposed to moisture. Ensure the reagent is fresh.

  • Note: If using B2pin2 instead of HBpin, add it as a solid with the catalyst in Step 1.

Step 3: Reaction & Monitoring

• Seal the vial with a Teflon-lined cap.

• Heat to 60°C – 80°C . (Room temperature is possible for electron-deficient heterocycles, but 80°C is standard for unactivated arenes).

• Self-Validation Check: The reaction mixture should remain homogenous. Precipitation of black solids (Ir black) indicates catalyst decomposition (often due to O₂ leakage or insufficient ligand).

• Monitor via GC-MS or TLC.

  • Sampling: Take a 10 µL aliquot, dilute in EtOAc, and analyze. Look for the mass shift of M + 126 Da (mass of Bpin - H).

Step 4: Work-up

• Cool the mixture to room temperature.

• Concentrate the solvent under reduced pressure (Rotavap).

• Purification:

  • Option A (Flash Column): Pass through a short pad of silica gel. Note: Some boronic esters are unstable on silica; adding 1% triethylamine to the eluent can prevent protodeboronation.

  • Option B (Recrystallization): Many Bpin products crystallize from Pentane/Cold Hexane.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Catalyst death (O₂ ingress)	Ensure strict inert atmosphere. Increase ligand:metal ratio to 2.2:1.
Protodeboronation	Acidic silica during workup	Use neutral alumina or add 1% Et₃N to the column solvent.
Regioisomer Mix	Substrate lacks steric bias	Use a bulkier ligand (e.g., tmphen) to enforce stricter steric control.
No Reaction	Wrong Reagent (Me-Bpin)	Confirm you are using HBpin (4,4,5,5-tetramethyl...), not the pentamethyl derivative.

References

• Seminal Mechanism Study: Boller, T. M., Murphy, J. M., Hapke, M., Ishiyama, T., Miyaura, N., & Hartwig, J. F. (2005). Mechanism of the mild functionalization of arenes by diboron reagents catalyzed by Iridium complexes. Journal of the American Chemical Society, 127(41), 14263-14278. Link

• HBpin Protocol: Ishiyama, T., Takagi, J., Ishida, K., Miyaura, N., Anastasi, N. R., & Hartwig, J. F. (2002). Mild Iridium-Catalyzed Borylation of Arenes. High Turnover Numbers, Room Temperature Reactions, and Isolation of a Potential Intermediate. Journal of the American Chemical Society, 124(3), 390-391. Link

• Review of Scope: Mkhalid, I. A., Barnard, J. H., Marder, T. B., Murphy, J. M., & Hartwig, J. F. (2010). C-H activation for the construction of C-B bonds. Chemical Reviews, 110(2), 890-931. Link

Sources

• 1. 94242-85-0|2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane|BLD Pharm [bldpharm.com]
• 2. Iridium‐Catalysed C−H Borylation of Heteroarenes: Balancing Steric and Electronic Regiocontrol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maleczka Research Group [chemistry.msu.edu]
• 4. Catalytic undirected borylation of tertiary C–H bonds in bicyclo[1.1.1]pentanes and bicyclo[2.1.1]hexanes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane in Medicinal Chemistry

Content Type: Technical Guide & Protocol Subject: Methylboronic Acid Pinacol Ester (MeBpin) CAS: 94061-90-0 / 94242-85-0

Part 1: Strategic Rationale & The "Magic Methyl" Effect

In the high-stakes optimization of lead compounds, the introduction of a single methyl group—often termed the "Magic Methyl" effect —can dramatically alter the physicochemical and pharmacological profile of a drug candidate.[1][2]

2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane (MeBpin) serves as a critical reagent for this transformation. Unlike its parent boronic acid, which suffers from trimerization and variable stoichiometry, MeBpin provides a stable, liquid, and precise source of nucleophilic methyl groups for Palladium-catalyzed Suzuki-Miyaura cross-couplings.

Mechanisms of Action in Drug Design

The utility of MeBpin is defined by the downstream effects of the methyl group it installs:

• Conformational Locking: A methyl group (1.54 Å van der Waals radius) is significantly larger than a hydrogen atom (1.20 Å). Installing it ortho to a biaryl axis can restrict rotation, locking a molecule into a bioactive conformation and reducing the entropic penalty of binding.

  • Example: The >200-fold potency boost in p38

    MAP kinase inhibitors observed by GSK was attributed to an ortho-methyl group enforcing a twisted conformation that matched the binding pocket.[3]

• Metabolic Blocking: Strategic methylation at metabolic "soft spots" (e.g., electron-rich aromatic rings prone to CYP450 oxidation) can sterically hinder metabolic enzymes, extending half-life (

  ).

• Lipophilicity Modulation: Adding a methyl group typically increases

  by ~0.5 units, potentially improving membrane permeability and blood-brain barrier (BBB) penetration.

Comparative Analysis: Methylating Agents

Why choose MeBpin over other boron sources?

Feature	MeBpin (Pinacol Ester)	Methylboronic Acid	Trimethylboroxine
Stability	High (Liquid, stable to air/moisture)	Low (Trimerizes to boroxine)	Moderate (Hydrolytically unstable)
Stoichiometry	Precise (1:1)	Variable (Monomer/Trimer mix)	High Atom Economy (1:3)
Reactivity	Moderate (Requires hydrolysis/activation)	High	High
Toxicity	Low/Moderate	Moderate	High (Boroxine toxicity)
Use Case	Late-Stage Functionalization (LSF)	Early-stage building blocks	Scale-up (Cost-driven)

Part 2: Experimental Protocols

Protocol A: Standard Suzuki-Miyaura Methylation

Application: General methylation of aryl bromides and iodides. Rationale: This protocol utilizes a biphasic system to facilitate the in situ hydrolysis of the pinacol ester, which is often the rate-limiting step for transmetalation.

Reagents:

• Substrate: Aryl Halide (1.0 equiv)

• Reagent: MeBpin (1.2 – 1.5 equiv)

• Catalyst: Pd(dppf)Cl

  ·DCM (5 mol%)

• Base: K

  CO (3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 v/v)

Workflow:

• Setup: Charge a reaction vial with the Aryl Halide, K

  CO , and Pd(dppf)Cl ·DCM.

• Inertion: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Addition: Add degassed 1,4-Dioxane and Water via syringe. Subsequently, add MeBpin (liquid) via syringe.

  • Note: Adding MeBpin last prevents premature interaction with the base before the catalyst is active.

• Reaction: Heat the block to 90°C – 100°C for 4–16 hours.

  • Checkpoint: Monitor by LCMS. Look for the mass shift of +14 Da (Methyl vs H) or -64 Da (Methyl vs Br).

• Workup: Dilute with EtOAc, wash with brine, dry over MgSO

  , and concentrate.

Protocol B: "Difficult" Substrates (Sterically Hindered / Heterocycles)

Application: Electron-rich aryl chlorides or sterically crowded ortho-positions. Rationale: Standard conditions often fail here due to slow oxidative addition or competitive protodeboronation. We employ a Buchwald-type precatalyst system to boost reactivity.

Reagents:

• Catalyst: XPhos Pd G2 (2–5 mol%)

• Base: K

  PO (3.0 equiv)

• Solvent: Toluene / Water (10:1) or THF / Water (10:1)

Key Modification: If protodeboronation (loss of the boron group before coupling) is observed, slow addition of the MeBpin solution over 2 hours via syringe pump can maintain a low concentration of the active boronate species, favoring the cross-coupling over the decomposition pathway.

Part 3: Visualization & Logic

Diagram 1: The Methylation Catalytic Cycle

This diagram illustrates the specific pathway for MeBpin, highlighting the critical hydrolysis step required to activate the ester for transmetalation.

Caption: The Suzuki-Miyaura cycle for MeBpin. Note that MeBpin must undergo hydrolysis (yellow node) to form the active boronate species capable of transmetalation.

Diagram 2: Decision Matrix for Methylation Strategy

When should you use MeBpin versus other reagents?

Caption: Selection logic for methylating agents. MeBpin is the preferred choice for small-to-mid scale medicinal chemistry due to ease of handling and stability.

Part 4: Troubleshooting & Self-Validation (SST)

To ensure Trustworthiness and Self-Validation , every experimental run should include a System Suitability Test (SST).

The "Self-Validating" Control:

• Internal Standard: Add 10 mol% of a non-reactive standard (e.g., 1,3,5-trimethoxybenzene) to the reaction mixture.

• T0 Sampling: Take an aliquot immediately after adding MeBpin but before heating.

• T_End Sampling: Take an aliquot at the endpoint.

• Validation Logic:

  • If Ar-X remains and MeBpin is gone

    Protodeboronation occurred. Solution: Switch to anhydrous conditions or slow addition.

  • If Ar-X remains and MeBpin remains

    Catalyst Failure . Solution: Degas more thoroughly or switch to XPhos Pd G2.

  • If Homocoupling (Ar-Ar) is observed

    Oxidative Issues . Solution: Ensure strict oxygen exclusion.

References

• Suzuki, A., & Miyaura, N. (1981).[4] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Link

• Schönherr, H., & Cernak, T. (2013).[5] Profound Methyl Effects in Drug Discovery and a Call for New C-H Methylation Reactions. Angewandte Chemie International Edition. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews. Link

• Barreiro, E. J., et al. (2011).[5] The Methylation Effect in Medicinal Chemistry. Chemical Reviews. Link

• PubChem. (2024).[6] 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane Compound Summary. National Library of Medicine. Link

Sources

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. The Magic Methyl and Its Tricks in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Installing the “magic methyl” – C–H methylation in synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00973C [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 6. 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane | C7H15BO2 | CID 11759390 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Palladium-Catalyzed Borylation of Aryl Chlorides with Pinacolborane

[1][2][3][4][5][6][7][8]

Executive Summary

The transition from aryl bromides to aryl chlorides in cross-coupling represents a significant cost-saving and supply-chain advantage in drug discovery. However, the high bond dissociation energy of C–Cl bonds (

) renders them inert to standard Pd-catalyzed conditions used for iodides or bromides. Furthermore, while bis(pinacolato)diboron ( ) is the standard borylation reagent, it suffers from poor atom economy.

This guide details the Billingsley-Buchwald Protocol , a robust method utilizing Pinacolborane (HBpin) and the bulky, electron-rich ligand SPhos . Unlike traditional Miyaura borylation, this protocol leverages a distinct mechanistic pathway—often involving cationic palladium intermediates—to achieve turnover under mild conditions.

Mechanistic Insight: The "Cationic" Pathway

To master this reaction, one must understand why it differs from standard Suzuki-Miyaura couplings.

The Challenge of HBpin

In traditional borylation with

, a base (e.g., KOAc) activates the boron reagent by forming a reactive Lewis-acid/base adduct. HBpin, however, is less Lewis acidic and does not easily form this adduct.

The Solution: -Bond Metathesis

Recent computational and kinetic studies (including DFT work by Marder and Lin) suggest that for HBpin, the catalytic cycle does not follow the standard transmetallation path. Instead, it likely proceeds via a

-bond metathesis mechanism.

• Oxidative Addition: Pd(0) inserts into the Ar–Cl bond.[1]

• Ligand Exchange/Ionization: The chloride ligand is displaced (often assisted by the amine base), creating a cationic electrophilic species

  .
• -Bond Metathesis: The H–B bond of HBpin reacts directly with the Pd–Ar species, releasing the proton (scavenged by base) and forming the Ar–Pd–Bpin complex.

• Reductive Elimination: The C–B bond is formed, regenerating Pd(0).

Diagram 1: Catalytic Cycle (Sigma-Bond Metathesis)

This diagram illustrates the critical role of the amine base in facilitating the metathesis step, distinct from anionic activation.

Caption: The catalytic cycle highlighting the base-assisted ionization and σ-bond metathesis unique to HBpin borylation.

Critical Parameters & Optimization

Ligand Selection: Why SPhos?

The oxidative addition of Ar–Cl is the rate-limiting step for many substrates.

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl): The methoxy groups on the lower ring provide stability via a Pd–O interaction, while the cyclohexyl groups provide the electron density needed to break the C–Cl bond.

• Alternative: XPhos is also effective, particularly for sterically crowded chlorides, but SPhos is the general recommendation for this specific HBpin protocol.

The Role of Triethylamine ( )

Unlike inorganic bases (

, KOAc) used with , this protocol relies on .

• Function 1: Neutralizes the HCl generated during the reaction.

• Function 2: Acts as the solvent or co-solvent.

• Critical Note: The base must be dry.[2] Water acts as a competing nucleophile, hydrolyzing HBpin to boronic acid or causing protodeboronation.

Reagent Stability (HBpin vs. )

Feature	HBpin (Pinacolborane)	(Bis-pinacolato diboron)
Atom Economy	High (Only H is waste)	Low (PinB- unit is waste)
State	Liquid (Moisture Sensitive)	Solid (Air Stable)
Reactivity	High (Can degrade on storage)	Moderate
Cost	Low	High

Standard Protocol: Borylation of Aryl Chlorides

Target: Conversion of 4-Chloroanisole to 2-(4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Scale: 1.0 mmol.

Materials Checklist

• Pre-catalyst:

  (Sigma-Aldrich #403885) - Preferred over for faster initiation.

• Ligand: SPhos (Sigma-Aldrich #638072).

• Reagent: Pinacolborane (HBpin) - Must be stored in fridge/freezer and handled under inert gas.

• Base/Solvent: Triethylamine (

  ) - Distilled over or anhydrous grade.

• Co-solvent (Optional): 1,4-Dioxane (Anhydrous).

Step-by-Step Methodology

Step 1: Catalyst Pre-Complexation (In Glovebox or Schlenk)

• Charge an oven-dried Schlenk tube with a stir bar.

• Add

  (2.6 mg, 0.01 mmol, 1 mol% ).

• Add SPhos (16.4 mg, 0.04 mmol, 4 mol% ).

  • Note: A 1:4 Pd:Ligand ratio is crucial to maintain the active catalytic species and prevent Pd black precipitation.

Step 2: Substrate Addition

• If the Aryl Chloride is solid, add it now (1.0 mmol).

• Seal the tube with a septum and purge with Argon for 5 minutes.

• If the Aryl Chloride is liquid, add it via syringe after purging.

Step 3: Solvent and Reagent Addition

• Add Anhydrous

  (3.0 mL) via syringe.

  • Optimization: For challenging substrates, use 1:1 Dioxane:

    .

• Add HBpin (0.22 mL, 1.5 mmol, 1.5 equiv ) dropwise via syringe.

  • Caution: Evolution of gas (

    ) may occur if moisture is present.

Step 4: Reaction

• Place the sealed tube in a pre-heated oil bath at 80 °C .

• Stir vigorously for 2–4 hours.

  • Monitoring: Check by GC-MS or TLC. Look for the disappearance of Ar-Cl.

Step 5: Work-up

• Cool to room temperature.

• Dilute with diethyl ether or ethyl acetate.

• Filter through a short pad of silica gel or Celite to remove Pd residues and amine salts.

• Concentrate the filtrate in vacuo.

  • Note: Bpin esters can hydrolyze on silica if left too long. Flash chromatography should be fast.

Diagram 2: Experimental Workflow

Caption: Linear workflow for the SPhos/HBpin borylation protocol.

Troubleshooting & Optimization Matrix

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst Deactivation ( )	Ensure rigorous Argon purge. Increase Ligand:Pd ratio to 4:1 or 6:1.
Protodehalogenation (Ar-H)	High Temp / Water	Reduce temperature to 70°C. Ensure is anhydrous.
Homocoupling (Ar-Ar)	Oxidative Environment	Strictly exclude air. This side reaction is rare with HBpin but common with Boronic acids.
Substrate is Sterically Hindered	Poor OA	Switch ligand to XPhos or RuPhos . Increase temp to 100°C.
HBpin Degradation	Old Reagent	Check HBpin quality by NMR ( ). If significant or Boronic acid is present, distill or buy fresh.

Safety & Handling

• HBpin Reactivity: Pinacolborane is flammable and reacts violently with strong oxidizers. Unlike

  , it can hydrolyze to release hydrogen gas and boric acid. Open bottles should be stored in a desiccator or glovebox.

• Pressure: The reaction is typically run in a sealed tube (Schlenk or pressure vial). While gas evolution is minimal in the ideal mechanism, side reactions can generate pressure. Always use a blast shield.

References

• Billingsley, K. L., & Buchwald, S. L. (2008). An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane.[3][4] The Journal of Organic Chemistry, 73(14), 5589–5591.[3][5][6]

  • Context: The primary source for the SPhos/HBpin protocol described above.

• Murata, M., et al. (2000). Palladium-Catalyzed Borylation of Aryl Halides or Triflates with Dialkoxyborane: A Novel and Facile Synthetic Route to Arylboronates. The Journal of Organic Chemistry, 65(1), 164–168.

  • Context: Foundational work establishing HBpin as a viable reagent for borylation.[5]

• Dang, L., Lin, Z., & Marder, T. B. (2009). Borylation of Aryl Halides with Pinacolborane: A Computational Study. Organometallics, 29(4), 917–927.

  • Context: Provides the mechanistic evidence for the -bond metathesis p

• Chow, W. K., et al. (2011). Palladium-Catalyzed Borylation of Aryl Halides with Pinacolborane. Chemical Reviews, 111(3), 1776–1808.

  • Context: Comprehensive review of boron chemistry and c

Sources

• 1. researchgate.net [researchgate.net]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. An improved system for the palladium-catalyzed borylation of aryl halides with pinacol borane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]

One-pot Suzuki coupling using in situ generated pinacol boronic esters

Application Note: Telescoped One-Pot Miyaura Borylation / Suzuki-Miyaura Coupling

Executive Summary

The isolation of aryl boronic acids and esters is often plagued by instability (protodeboronation), difficult purification (anhydride trimerization), and poor atom economy. The One-Pot Telescoped Borylation-Suzuki sequence offers a robust solution by generating the nucleophilic partner (aryl-Bpin) in situ from an aryl halide and reacting it immediately with a second electrophile.

This guide provides a validated workflow for this "telescoped" process. It moves beyond basic recipes to explain the kinetic and thermodynamic controls required to prevent common failure modes like homocoupling and catalyst deactivation.

Mechanistic Architecture

To master this reaction, one must visualize it as two distinct catalytic cycles occurring sequentially in the same vessel.

• Cycle A (Miyaura Borylation): The Pd catalyst utilizes a weak base (KOAc) to facilitate the transmetallation of

  without activating the resulting boronate for coupling.

• Cycle B (Suzuki Coupling): A stronger base (

  or ) and water are introduced.[1] This activates the in situ generated boronate (forming the "ate" complex) and drives the cross-coupling with the second aryl halide.

Critical Insight: The catalyst from Cycle A is often recycled for Cycle B. However, the ligand must be robust enough to survive the thermal stress of the first step.

Figure 1: The Dual-Cycle Mechanism. Note that the Pd(0) species is shared, but the activation conditions (Base/Water) define which cycle is active.

Critical Parameters & Decision Matrix

Before starting, select your conditions based on substrate difficulty.

Parameter	Method A: The Workhorse	Method B: Advanced/Steric
Substrate Scope	Standard aryl bromides/iodides.	Heterocycles, chlorides, hindered aryls.[2][3][4][5][6]
Catalyst	Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%)	XPhos-Pd-G2 or SPhos-Pd-G2 (1-2 mol%)
Step 1 Base	KOAc (Dry, 3.0 equiv)	KOAc (Dry, 3.0 equiv)
Step 2 Base	K₂CO₃ or Cs₂CO₃ (aq. 2M)	K₃PO₄ (aq.[1] 1M)
Solvent	1,4-Dioxane or DMSO	Ethanol, n-Butanol, or THF
Temp	80°C (Step 1) 80-100°C (Step 2)	80°C (Step 1) 80°C (Step 2)

Why KOAc for Step 1? Potassium Acetate is basic enough to facilitate the transmetallation of

to Palladium but not basic enough to hydrolyze the resulting Ar-Bpin or activate it for premature coupling. This "Goldilocks" basicity is the key to the one-pot success [1].

Protocol A: The "Workhorse" Method (Pd(dppf)Cl₂)

Best for: Routine synthesis of biaryls where both partners are aryl bromides or iodides.

Materials

• Aryl Halide 1 (Ar¹-Br): 1.0 equiv

• Bis(pinacolato)diboron (

  ): 1.1 equiv[7]

• Pd(dppf)Cl₂[1][7][8]·CH₂Cl₂: 0.03 equiv (3 mol%)

• Potassium Acetate (KOAc): 3.0 equiv (Must be dry/anhydrous)

• Aryl Halide 2 (Ar²-Br): 1.0 equiv

• Potassium Carbonate (

  ): 3.0 equiv (as 2M aqueous solution)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure

Phase 1: Borylation [3][4][5][9]

• Charge: To a reaction vial equipped with a stir bar, add Ar¹-Br (1.0 mmol),

  (1.1 mmol), KOAc (3.0 mmol), and Pd(dppf)Cl₂ (0.03 mmol).

• Inert: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvate: Add anhydrous, degassed 1,4-Dioxane (5 mL, 0.2M concentration).

• Heat: Heat to 80°C for 2–4 hours.

  • QC Check: Analyze an aliquot by LCMS/TLC. You must see complete consumption of Ar¹-Br. The major peak should be Ar¹-Bpin.

  • Note: If Ar¹-Br remains, add 1 mol% more catalyst and heat for 1 hour. Do not proceed until Ar¹-Br is <5%.

Phase 2: Cross-Coupling 5. Add Partner: Remove the vial from heat briefly. Under a positive stream of nitrogen, add Ar²-Br (1.0 mmol). 6. Activate: Add 2M aqueous

(1.5 mL, ~3.0 mmol).

• Why: The water dissolves the inorganic salts and the strong base activates the boron.

• React: Reseal and heat to 90–100°C for 4–12 hours.
• Workup: Cool to RT. Dilute with EtOAc and water. Separate layers. Wash organic layer with brine, dry over , and concentrate.

Protocol B: The "Advanced" Method (Buchwald Precatalysts)

Best for: Aryl chlorides, heteroaryls (pyridines/pyrimidines), or sterically hindered substrates.

Key Differences

• Catalyst: Uses XPhos-Pd-G2 [2].[4][5] This precatalyst activates rapidly and the bulky ligand prevents catalyst deactivation.

• Solvent: Often performed in Ethanol or n-Butanol . Surprisingly, alcohol solvents work exceptionally well for XPhos systems and allow for cleaner profiles.

Procedure

• Charge: Ar¹-Cl (1.0 equiv),

  (1.2 equiv), XPhos-Pd-G2 (0.02 equiv), XPhos free ligand (0.01 equiv), and KOAc (3.0 equiv).

• Solvent: Add Ethanol (degassed).

• Borylation: Heat at 80°C until conversion is complete (usually faster, 1-2 hours).

• Coupling: Add Ar²-Cl (1.0 equiv) and aqueous

  (3.0 equiv, 1M).

• Finish: Heat at 80°C for 2-6 hours.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Homocoupling (Ar¹-Ar¹)	Oxidative coupling due to or excess activation.	1. Degas solvents vigorously (sparge with Ar for 15 min).2. Ensure KOAc is used in Step 1, not Carbonate.
Protodeboronation (Ar¹-H)	Hydrolysis of C-B bond. Common with 2-pyridyl boronates or electron-deficient rings.	1. Lower Step 2 temperature.2. Use a milder base in Step 2 ( instead of Carbonate).3. Use anhydrous conditions for Step 2 (solid base) if possible.
Stalled Step 2	Catalyst death (Pd black precipitation) after Step 1.	1. Add fresh catalyst (1-2 mol%) along with the second halide.2. Switch to XPhos/SPhos systems which are more thermally stable.
Incomplete Step 1	Old catalyst or wet KOAc.	1. KOAc is hygroscopic; dry it in an oven or use fresh bottle.2. Increase temp to 100°C.

Visual Workflow Timeline

Figure 2: Operational Timeline for Telescoped Synthesis.

References

• Ishiyama, T., Murata, M., & Miyaura, N. (1995).[10] Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters.[7] The Journal of Organic Chemistry, 60(23), 7508–7510.

• Billingsley, K. L., & Buchwald, S. L. (2008). An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane. The Journal of Organic Chemistry, 73(14), 5589–5591.

• Miyaura, N. (2004). Metal-Catalyzed Reactions of Organoboronic Acids and Esters. Bulletin of the Chemical Society of Japan, 77, 241-261.

• Molander, G. A., et al. (2012).[11][12] Scope of the Two-Step, One-Pot Palladium-Catalyzed Borylation/Suzuki Cross-Coupling Reaction Utilizing Bis-Boronic Acid. The Journal of Organic Chemistry, 77(19), 8678–8688.

Sources

• 1. medium.com [medium.com]
• 2. mdpi-res.com [mdpi-res.com]
• 3. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 4. Scope of the Two-Step, One-Pot Palladium-Catalyzed Borylation/Suzuki Cross-Coupling Reaction Utilizing Bis-Boronic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. BJOC - Clean and fast cross-coupling of aryl halides in one-pot [beilstein-journals.org]
• 8. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01915J [pubs.rsc.org]
• 10. Miyaura Borylation Reaction [organic-chemistry.org]
• 11. Scope of the Two-Step, One-Pot Palladium-Catalyzed Borylation/Suzuki Cross-Coupling Reaction Utilizing Bis-Boronic Acid [organic-chemistry.org]
• 12. scispace.com [scispace.com]

2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane for late-stage functionalization

An Application Guide to Boron Chemistry in Late-Stage Functionalization

A Note on the Specified Reagent: This guide focuses on the principles and protocols for late-stage functionalization (LSF) via C-H borylation. The specified compound, 2,4,4,5,5-pentamethyl-1,3,2-dioxaborolane, is a methylboronic acid pinacol ester. In this structure, the boron atom is already bonded to a methyl group and the pinacolato ligand. It is not a reagent used for the direct borylation of C-H bonds, a process that typically requires a boron source with a B-H (like pinacolborane, HBpin) or a B-B bond (like bis(pinacolato)diboron, B₂pin₂). This document will therefore detail the established and powerful methods for LSF C-H borylation using these widely accepted reagents, as this aligns with the strategic goals of researchers in drug development.

The Strategic Imperative of Late-Stage Functionalization

In the landscape of drug discovery and development, the ability to modify complex molecules in the final stages of a synthetic sequence is paramount. This strategy, known as Late-Stage Functionalization (LSF), allows for the rapid generation of analogues from a common advanced intermediate, accelerating the exploration of structure-activity relationships (SAR) without the need to redesign synthetic routes from scratch.[1] Among LSF strategies, the direct conversion of ubiquitous but inert carbon-hydrogen (C-H) bonds into more versatile functional groups is particularly powerful.

C-H borylation has emerged as a cornerstone of LSF.[1] This transformation introduces a boronic ester group, a uniquely versatile synthetic handle, onto a complex molecular scaffold. Organoboron compounds are generally stable, have low toxicity, and can be readily converted into a vast array of other functional groups, making them ideal intermediates for molecular diversification.[2][3][4]

The Mechanism and Components of Iridium-Catalyzed C-H Borylation

The most robust and widely used methods for LSF C-H borylation rely on iridium catalysis. These reactions are valued for their broad substrate scope, high functional group tolerance, and predictable regioselectivity.

The Catalytic Cycle

The generally accepted mechanism for the iridium-catalyzed borylation of arenes involves an Ir(III)/Ir(V) cycle.[5] The active catalyst, typically an iridium(III)-tris(boryl) complex, is generated in situ.

• Oxidative Addition: The arene substrate coordinates to the iridium center, followed by the oxidative addition of a C-H bond to the metal, forming a transient iridium(V) intermediate. This step is often the rate-determining step of the reaction.[5]

• Reductive Elimination: The newly formed aryl group and a boryl ligand are eliminated from the iridium center, forming the C-B bond of the product and regenerating an iridium(III)-hydrido-bis(boryl) species.

• Sigma-Bond Metathesis: The iridium-hydride reacts with another equivalent of the boron reagent (e.g., B₂pin₂) to regenerate the active iridium(III)-tris(boryl) catalyst and release a molecule of H-Bpin.

Fig. 1: Simplified catalytic cycle for Ir-catalyzed C-H borylation.

Key Reagents and Catalysts

Component	Example(s)	Role in Reaction
Boron Source	Bis(pinacolato)diboron (B₂pin₂)	Provides the boryl group for the C-B bond formation. It is a stable, crystalline solid.
Iridium Precatalyst	[Ir(OMe)(COD)]₂ or [IrCl(COD)]₂	The source of iridium metal that forms the active catalyst.
Ligand	4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)	Stabilizes the iridium center, modulates its reactivity, and prevents catalyst decomposition.
Substrate	Drug molecule, agrochemical, complex intermediate	The molecule containing the C-H bond to be functionalized.
Solvent	Tetrahydrofuran (THF), Cyclopentyl methyl ether (CPME), Hexane	Anhydrous, non-protic solvents are required to prevent quenching of the catalyst and boron reagent.

Protocols for Late-Stage C-H Borylation

The following protocols provide a general framework for conducting LSF C-H borylation. Optimization of catalyst loading, temperature, and reaction time is often necessary for novel substrates. High-throughput experimentation (HTE) platforms are increasingly used to rapidly screen conditions and identify optimal protocols for specific complex molecules.[6][7]

General Protocol for Undirected Aromatic C-H Borylation

This protocol is suitable for the borylation of electron-rich or sterically accessible C-H bonds on aromatic or heteroaromatic systems.

Materials:

• Substrate (1.0 equiv)

• Bis(pinacolato)diboron (B₂pin₂) (1.5 equiv)

• [Ir(OMe)(COD)]₂ (1.5 mol%)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy) (3.0 mol%)

• Anhydrous solvent (e.g., THF or CPME)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the substrate, B₂pin₂, [Ir(OMe)(COD)]₂, and dtbpy.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Stir the mixture at the desired temperature (typically 80-100 °C) and monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude residue can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Fig. 2: Experimental workflow for a typical C-H borylation reaction.

Considerations for Regioselectivity

Controlling the position of borylation is a critical challenge. Several factors influence regioselectivity:

• Steric Hindrance: Borylation typically occurs at the most sterically accessible C-H bond. For example, in monosubstituted arenes, functionalization is often favored at the meta and para positions over the more hindered ortho position.

• Directing Groups: Functional groups within the substrate can direct the iridium catalyst to a specific C-H bond, often in the ortho position. This is a powerful strategy for achieving high regioselectivity.[8] Common directing groups include amides, pyridines, and other nitrogen-containing heterocycles. The interaction can occur through coordination to the iridium center or via hydrogen bonding.[8]

• Ligand Control: Advanced ligand design can override inherent substrate biases. Bulky phosphine ligands, for example, have been developed to enforce para-selectivity even in the presence of ortho/meta-directing steric or electronic influences.[9]

Downstream Functionalization: The Power of the Boronate Ester

The true utility of LSF borylation lies in the versatility of the resulting C-B bond. The installed boronic ester can be transformed into a multitude of other functional groups under mild conditions, often with retention of stereochemistry.

Fig. 3: Versatile transformations of aryl boronate esters.

Safety and Handling

• Boron Reagents: Bis(pinacolato)diboron (B₂pin₂) is a stable solid but should be handled in a well-ventilated area.

• Iridium Catalysts: Iridium compounds are expensive and should be handled with care to avoid waste. They are generally considered to have low toxicity but should not be inhaled or ingested.

• Solvents: Anhydrous solvents like THF and CPME are flammable liquids.[10][11] All manipulations should be performed in a fume hood, away from ignition sources.

• Inert Atmosphere: The catalytic system is sensitive to air and moisture. Proper inert atmosphere techniques (e.g., using a Schlenk line or glovebox) are essential for reproducibility and high yields.

Conclusion

Late-stage C-H borylation is a transformative tool for modern drug discovery, enabling the rapid diversification of complex molecules. By leveraging robust iridium catalyst systems with reagents like B₂pin₂, researchers can efficiently convert C-H bonds into versatile boronic esters. Understanding the principles of the catalytic mechanism and the factors that control regioselectivity allows for the strategic application of this methodology to accelerate the development of new therapeutics and agrochemicals.

References

• High-Throughput Enabled Iridium-Catalyzed C–H Borylation Platform for Late-Stage Functionalization.
• Development of tandem CH borylation/functionalization procedures for Late Stage Functionaliz
• Late-stage C−H borylation of pharmaceutically important molecules.
• High-Throughput Enabled Iridium-Catalyzed C-H Borylation Platform for Late-Stage Functionalization.
• C–H borylation: a tool for molecular diversification. Organic Chemistry Frontiers (RSC Publishing).
• 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane Safety Inform
• 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane Safety Inform
• 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane Safety D
• Safety Data Sheet for 2-Isopropoxy-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane. Fisher Scientific.

• Safety Data for . TCI America.

• Transition metal–catalyzed remote C H boryl
• Functional Group Directed C–H Boryl
• Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. PMC.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• Which boronic acids are used most frequently for synthesis of bioactive molecules?.

Sources

• 1. C–H borylation: a tool for molecular diversification - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. amslaurea.unibo.it [amslaurea.unibo.it]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ngdc.cncb.ac.cn [ngdc.cncb.ac.cn]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Transition metal–catalyzed remote C─H borylation: An emerging synthetic tool - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane | 94242-85-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 11. 2,4,4,5,5-Pentamethyl-1,3,2-dioxaborolane | 94242-85-0 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: Pinacol Boronate Purification &amp; Stability

This technical support guide is designed for researchers encountering stability or recovery issues with pinacol boronates during silica gel chromatography. It prioritizes mechanistic understanding and self-validating protocols.

Executive Summary: The Lewis Acid-Base Mismatch

Pinacol boronates (Bpin) are generally more stable than free boronic acids, yet they frequently exhibit streaking, tailing, and low mass recovery on standard silica gel.

The Mechanism of Failure: Silica gel (

) presents a surface rich in acidic silanol groups ( ). The boron atom in a pinacol boronate possesses an empty -orbital, acting as a Lewis Acid .

• Coordination: The Lewis basic oxygen of the silanol coordinates to the boron center, causing reversible adsorption (tailing).

• Hydrolysis: This coordination activates the B-O bonds, facilitating hydrolysis to the free boronic acid (

  ), which is highly polar and often irreversibly adsorbs to silica.

• Protodeboronation: In sensitive substrates (e.g., heteroaromatics), the acidic surface can catalyze

  bond cleavage.

To prevent this, we must neutralize the silica surface or passivate the boron center .

Troubleshooting Guide (Q&A)

Issue 1: "My compound streaks heavily on TLC and the column, making separation impossible."

Diagnosis: The empty

-orbital of the boron is interacting with the silanols. Solution: Deactivate the silica with Triethylamine ( ).[1]

• Why it works:

  is a stronger Lewis base than the boronate. It hydrogen-bonds to the surface silanols, effectively "capping" them and preventing their interaction with the boron atom.

• Protocol: Add 1–3%

  Triethylamine to your eluent system.[1]

• Self-Validation: Run a TLC of your crude mixture using the

  -doped solvent. The spot should tighten from a streak into a compact circle ( may increase slightly).

Issue 2: "I load 500 mg but only recover 200 mg. Where did it go?"

Diagnosis: Irreversible adsorption or hydrolysis to the free boronic acid. Solution: Switch to Rapid Filtration or Boric Acid-Impregnated Silica .

• Rapid Filtration: If the impurity profile allows, avoid a full column. Filter through a short pad of silica (2 cm) deactivated with 1%

  to remove palladium black and baseline salts, then crystallize.

• Boric Acid Silica (Isobe Method): For difficult separations, use silica pre-treated with boric acid.[2][3] The boric acid saturates the active sites on the silica, preventing the target boronate from sticking.

Issue 3: "My alkyl pinacol boronate is UV inactive. How do I see it?"

Diagnosis: Standard UV (254 nm) visualizes the aromatic system, not the boron. Solution: Use Curcumin or Alizarin stains.

• Curcumin Stain: Specific for boron.[4][5][6][7] Turns bright red/orange upon heating.

• Alizarin Stain: Forms a fluorescent complex with boronic acids (requires hydrolysis of the ester on the plate).

• KMnO4: Works for alkyl chains but is non-specific.

Visualizing the Interaction

The following diagram illustrates the mechanism of adsorption and the blocking effect of Triethylamine.

Caption: Left: Active silanols coordinate to Boron, causing retention. Right: Et3N preferentially binds silanols, allowing Bpin to elute.

Standard Operating Protocols (SOPs)

Protocol A: Triethylamine-Buffered Chromatography

Best for: Routine purification of aryl and alkyl pinacol boronates.

• TLC Optimization:

  • Find a Hexane/EtOAc ratio where the product

    is ~0.3.

  • Prepare a fresh TLC chamber with this solvent + 1% Triethylamine .

  • Verify the spot is compact.

• Column Slurry:

  • Mix silica gel with the starting eluent (containing 1%

    ).

  • CRITICAL: Allow the slurry to sit for 5-10 minutes before pouring. This ensures the amine fully neutralizes the acidic sites inside the pores.

• Elution:

  • Run the column using the buffered solvent.

  • Note:

    can be difficult to remove ( 89°C). After concentrating fractions, rotovap with heptane twice to azeotrope off residual amine.

Protocol B: Boric Acid-Impregnated Silica (Isobe Method)

Best for: Highly sensitive boronates that degrade even with Et3N.

• Preparation:

  • Dissolve Boric Acid (

    ) in Acetone (amount: 10% w/w relative to the silica you plan to use).

  • Add dry silica gel to the solution.

  • Rotary evaporate until dry.[8] The silica is now "Boric Acid Silica."

• Usage:

  • Pack the column with this treated silica using standard Hexane/EtOAc solvents (no

    needed).

  • The boric acid occupies the coordination sites, preventing the target Bpin from sticking.

Comparative Data: Recovery Rates

The table below summarizes typical recovery yields of a model unstable boronate (e.g., 2-pyridyl Bpin) under different conditions.

Stationary Phase Condition	Eluent Modifier	Spot Shape (TLC)	Recovery Yield (%)	Notes
Standard Silica	None	Long Streak	45 - 60%	Significant hydrolysis to boronic acid.
Standard Silica	1% Acetic Acid	Decomposition	< 10%	Acid accelerates protodeboronation.
Standard Silica	1% Triethylamine	Round / Compact	85 - 95%	Recommended standard method.
Boric Acid Silica	None	Round	90 - 98%	Best for very unstable heteroaryls.
Alumina (Neutral)	None	Round	80 - 90%	Good alternative, but lower resolution.

References

• Hitosugi, M., et al. "A facile chromatographic method for purification of pinacol boronic esters." Tetrahedron Letters, vol. 53, no. 35, 2012, pp. 4673-4677. Link

  • Source for the Boric Acid impregn

• Lennox, A. J. J., & Lloyd-Jones, G. C. "Selection of Boron Reagents for Suzuki–Miyaura Coupling." Chemical Society Reviews, vol. 43, 2014, pp. 412-443. Link

  • Authoritative review on boron

• Hansen, S. G., et al. "Curcumin as a specific and sensitive detection agent for boron." Synlett, vol. 2009, no. 16, 2009, pp. 2615-2616. Link

  • Reference for TLC visualiz

• BenchChem Technical Support. "Column Chromatography of Alpha-Aminoketones and Boronates." Link

  • General guidance on amine additives in chrom

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. reddit.com [reddit.com]

Technical Support Center: Optimizing Catalyst Loading in Pinacolborane Suzuki Coupling

Welcome to the technical support center for optimizing catalyst loading in Suzuki-Miyaura cross-coupling reactions utilizing pinacolborane esters. This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-proven insights into achieving efficient and robust couplings with minimal catalyst usage. We will delve into the causality behind experimental choices, offering troubleshooting guides and frequently asked questions to address common challenges encountered in the lab.

Introduction: The Drive Towards Lower Catalyst Loading

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry, prized for its versatility in forming carbon-carbon bonds.[1][2] Pinacolborane esters have gained popularity over boronic acids due to their enhanced stability, ease of handling, and compatibility with a wider range of reaction conditions.[1][3] A key goal in process development and sustainable chemistry is the reduction of palladium catalyst loading. Lowering catalyst concentration not only reduces costs but also minimizes the levels of residual palladium in the final product—a critical consideration in the pharmaceutical industry. However, reducing catalyst loading can often lead to sluggish or incomplete reactions. This guide provides a systematic approach to troubleshooting and optimizing your reactions for high turnover numbers (TON).

Frequently Asked Questions (FAQs)

Here we address some of the common questions regarding catalyst loading in pinacolborane Suzuki coupling.

Q1: What is a typical catalyst loading for a pinacolborane Suzuki coupling, and how low can I realistically go?

A typical starting point for catalyst loading in laboratory-scale Suzuki couplings is often in the range of 1-5 mol%. However, with proper optimization of ligands, bases, and reaction conditions, it is possible to significantly reduce this to well below 1 mol%.[4] For certain substrates, catalyst loadings in the parts-per-million (ppm) range have been reported, particularly in aqueous media.[5][6] The minimum achievable catalyst loading is highly dependent on the specific substrates, ligand, base, solvent, and temperature.

Q2: How do pinacolborane esters differ from boronic acids in terms of reactivity and optimization?

Pinacolborane esters are generally less reactive than their corresponding boronic acids.[7] This is because the transmetalation step of the catalytic cycle often requires the boron species to be activated by a base to form a more nucleophilic "ate" complex.[8][9] While boronic acids can readily form these complexes, the bulkier and less Lewis-acidic pinacol esters can be slower to activate. However, their stability offers significant advantages, as they are less prone to side reactions like protodeboronation and trimerization into unreactive boroxines.[3][10] This stability can be leveraged in "slow-release" strategies, where the pinacol ester hydrolyzes in situ to the more reactive boronic acid, maintaining a low but steady concentration of the active species and minimizing degradation.[11]

Q3: What is the role of water in a Suzuki coupling with pinacolborane esters?

The role of water is multifaceted. A small amount of water is often beneficial, as it can facilitate the hydrolysis of the pinacolborane ester to the more reactive boronic acid.[12] Water can also aid in the dissolution of inorganic bases like carbonates and phosphates. However, excessive water can promote the undesirable side reaction of protodeboronation, where the boronic ester is replaced by a hydrogen atom.[3][13] For anhydrous conditions, specialized bases like potassium trimethylsilanolate (TMSOK) have been shown to be effective.[10]

Q4: Can I use the same catalyst system for different classes of aryl halides (Cl, Br, I)?

Not always. The oxidative addition step is the rate-determining step in many Suzuki couplings, and its rate is highly dependent on the C-X bond strength (I > Br > Cl).[2][4] While aryl iodides and bromides can often be coupled with a wide range of palladium catalysts, aryl chlorides are notoriously less reactive and typically require more specialized ligands.[4][8] These ligands are usually electron-rich and bulky, such as dialkylbiarylphosphines (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs), which facilitate the oxidative addition to the stronger C-Cl bond.[2][4]

Troubleshooting Guide

This section provides a problem-and-solution framework for common issues encountered when trying to reduce catalyst loading.

Problem 1: Incomplete Conversion or Sluggish Reaction

Your reaction stalls before reaching full conversion, or the reaction time is impractically long, especially after reducing the catalyst loading.

• Inefficient Catalyst System: The ligand may not be optimal for your specific substrates. For electron-rich or sterically hindered partners, or for unreactive aryl chlorides, a more electron-rich and bulky ligand is often required to facilitate both oxidative addition and reductive elimination.[4][10]

  • Actionable Step: Screen a panel of ligands. Consider moving from simple triphenylphosphine to more advanced Buchwald-type ligands (e.g., SPhos, XPhos) or NHCs (e.g., IPr, PEPPSI-type catalysts).[10][14]

• Suboptimal Base/Solvent Combination: The base may not be strong enough or soluble enough to efficiently generate the active boronate species.[9]

  • Actionable Step: Ensure your base is appropriate for the solvent system. For example, K₃PO₄ is often effective in ethereal solvents like dioxane or THF, sometimes with a small amount of water to aid solubility.[14] For anhydrous conditions, consider bases like TMSOK or KOtBu.[10] The choice of base is critical and can significantly impact the reaction outcome.[9]

• Catalyst Deactivation: The active Pd(0) species can be sensitive to air or can decompose to form inactive palladium black, especially at low concentrations and high temperatures.[14] Heteroatoms in your substrates (e.g., pyridines, indoles) can also act as poisons by coordinating to the palladium center.[10][15]

  • Actionable Step:

    • Ensure thorough degassing of solvents and reaction mixtures (e.g., via freeze-pump-thaw cycles or sparging with an inert gas).

    • If catalyst poisoning by heteroatoms is suspected, consider adding a Lewis acid like B(OMe)₃ to act as a scavenger for the problematic Lewis basic sites.[15]

    • Using more robust pre-catalysts or ligands that stabilize the active Pd(0) species can also mitigate decomposition.[4]

Caption: Decision tree for troubleshooting incomplete Suzuki coupling reactions.

Problem 2: Significant Homocoupling of the Pinacolborane Ester

You observe a significant amount of the symmetrical biaryl derived from the coupling of two pinacolborane ester molecules.

• Presence of Oxidants: Oxygen is a common culprit that can lead to the oxidative homocoupling of boronic esters, mediated by the palladium catalyst.[16]

  • Actionable Step: Rigorous exclusion of air is critical. Employ robust degassing techniques for all solvents and reagents. A nitrogen or argon subsurface sparge of the reaction mixture before adding the catalyst can be particularly effective.[16]

• Inefficient Reductive Elimination: If the reductive elimination of the desired product is slow relative to other processes in the catalytic cycle, it can lead to side reactions.

  • Actionable Step: The choice of ligand is key. Bulky ligands tend to accelerate the reductive elimination step, which can outcompete the pathways leading to homocoupling.[4][10]

• Pd(II) Pre-catalyst Reduction: Some Pd(II) pre-catalysts are reduced to the active Pd(0) species by consuming two molecules of the organoboron reagent, leading to homocoupling at the start of the reaction.[3][10]

  • Actionable Step: Consider adding a mild reducing agent, such as potassium formate, to the reaction mixture before the catalyst to facilitate the reduction of Pd(II) without consuming your valuable substrate.[16] Alternatively, start with a Pd(0) source like Pd₂(dba)₃.

Ligand Type	Key Characteristics	Impact on Oxidative Addition	Impact on Reductive Elimination	Recommended for...
Monodentate Phosphines (e.g., PPh₃)	Less bulky, less electron-donating	Moderate	Moderate	Simple, reactive substrates
Bulky, Electron-Rich Phosphines (e.g., SPhos, RuPhos)	Bulky, strongly electron-donating	Accelerates	Accelerates	Challenging substrates, Aryl-Cl, reducing homocoupling
N-Heterocyclic Carbenes (NHCs)	Very strong σ-donors, sterically demanding	Strongly Accelerates	Accelerates	Aryl-Cl, catalyst stability at low loadings

Standard Protocol for Optimizing Catalyst Loading

This protocol provides a systematic approach to reducing catalyst loading for a novel pinacolborane Suzuki coupling.

1. Initial Reaction Setup (Baseline)

• Aryl Halide: 1.0 mmol

• Pinacolborane Ester: 1.2 mmol

• Palladium Pre-catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃): 1 mol %

• Ligand (e.g., SPhos): 2.2 mol %

• Base (e.g., K₃PO₄): 2.0 mmol

• Solvent (e.g., Dioxane/H₂O 10:1): 5 mL

• Temperature: 80-100 °C

2. Degassing Procedure

• Combine all solid reagents in a flame-dried flask equipped with a stir bar.

• Seal the flask with a septum and cycle between vacuum and argon/nitrogen at least three times.

• Add the degassed solvent(s) via syringe.

• Bubble argon/nitrogen through the solution for 15-20 minutes.

3. Catalyst Addition and Monitoring

• Add the palladium pre-catalyst and ligand (if not using a pre-formed complex).

• Heat the reaction to the desired temperature and monitor by TLC, GC, or LC-MS at regular intervals (e.g., 1h, 4h, 12h).

4. Iterative Optimization

• If the baseline reaction is successful ( >90% conversion), proceed to incrementally reduce the catalyst and ligand loading (e.g., to 0.5 mol%, then 0.1 mol%, etc.), keeping all other parameters constant.

• If the reaction is slow or incomplete, refer to the troubleshooting guide to systematically vary the ligand, base, and solvent before attempting to lower the catalyst loading.

Caption: Iterative workflow for optimizing catalyst loading in Suzuki coupling.

References

• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. PMC. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Optimizing Suzuki Coupling Reactions. CovaSyn. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Diagnosing issues with a failed Suzuki coupling? Reddit r/Chempros. [Link]

• Mastering Suzuki-Miyaura Coupling with Allylboronic Acid Pinacol Ester. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. ResearchGate. [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing). [Link]

• Suzuki reaction. Wikipedia. [Link]

• Process Development of a Suzuki Reaction Used in the Manufacture of Lanabecestat. ACS Publications. [Link]

• Case Study: Knowledge Based Problem Solving. Paul Murray Catalysis Consulting. [Link]

• Arylboronic Acids and Arylpinacolboronate Esters in Suzuki Coupling Reactions Involving Indoles. Partner Role Swapping and Heterocycle Protection. The Journal of Organic Chemistry (ACS Publications). [Link]

• The Suzuki Reaction. Myers Group, Harvard University. [Link]

• Optimization of catalyst loading for Suzuki-Miyaura coupling. ResearchGate. [Link]

• The Slow‐Release Strategy in Suzuki–Miyaura Coupling. ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Boronic acids and boronic acid esters used in the Suzuki couplings with 4. ResearchGate. [Link]

• Why can't I achieve good yields for this Suzuki reaction? ResearchGate. [Link]

• Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry (RSC Publishing). [Link]

• Suzuki-Miyaura cross-coupling coupling reactions with low catalyst loading: a green and sustainable protocol in pure water. PubMed. [Link]

• Suzuki cross-coupling. Chemistry LibreTexts. [Link]

• Miyaura Borylation Reaction. Organic Chemistry Portal. [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications. [Link]

• Preparation and Suzuki-Miyaura coupling reactions of tetrahydropyridine-2-boronic acid pinacol esters. PubMed. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Suzuki-Miyaura cross-coupling coupling reactions with low catalyst loading: a green and sustainable protocol in pure water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Yoneda Labs [yonedalabs.com]
• 11. researchgate.net [researchgate.net]
• 12. catalysis-consulting.com [catalysis-consulting.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. reddit.com [reddit.com]
• 15. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Pinacol Boronic Ester Stability in the Presence of Bases

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of pinacol boronic esters (Bpins) when exposed to basic conditions. Our goal is to equip you with the foundational knowledge and practical strategies required to minimize degradation and maximize yield in your synthetic endeavors.

Foundational Understanding: The Dual Role of Base

Pinacol boronic esters are lauded for their stability compared to the corresponding boronic acids, making them easier to handle, purify, and store.[1][2] They are indispensable reagents in modern organic synthesis, most notably in the Suzuki-Miyaura cross-coupling reaction.[3][4] However, the very bases required to facilitate these transformations can also be the source of their degradation.

A base in a Suzuki-Miyaura reaction typically serves to activate the boronic ester. It coordinates to the electron-deficient boron atom, forming a tetracoordinate boronate "ate" complex.[5][6] This complexation increases the nucleophilicity of the organic group attached to boron, thereby promoting the critical transmetalation step with the palladium catalyst. Unfortunately, this activation can also render the boronic ester susceptible to undesirable side reactions.

The primary challenges encountered are base-mediated hydrolysis and protodeboronation . Understanding the interplay between the desired reaction and these degradation pathways is crucial for experimental success.

Troubleshooting Guide: Diagnosing and Solving Stability Issues

This section addresses common problems encountered during reactions involving pinacol boronic esters and bases.

Observed Problem	Probable Cause(s) Related to Base	Recommended Solutions & Rationale
Low yield of desired product; boronic acid detected in crude mixture.	Base-Catalyzed Hydrolysis: Strong bases (e.g., NaOH, KOH) or even weaker bases in the presence of water can hydrolyze the pinacol ester to the less stable boronic acid.[7][8] The resulting boronic acid may react slower or undergo other degradation pathways.	1. Switch to a Weaker, Non-Hydroxide Base: Use bases like K₃PO₄, K₂CO₃, or Cs₂CO₃. These are sufficiently basic to promote the reaction but are less aggressive in promoting hydrolysis.[9] 2. Ensure Anhydrous Conditions: Thoroughly dry all glassware, use anhydrous solvents, and consider adding molecular sieves (e.g., 4Å) to scavenge trace amounts of water.[9]
Significant formation of a protodeboronated (R-H) byproduct.	Protodeboronation: This is the cleavage of the C–B bond. It is often promoted by strong bases and a proton source (water, alcohols).[10][11] Electron-rich heterocyclic and electron-deficient arylboronic esters can be particularly susceptible.[12]	1. Optimize Base Choice: Avoid strong hydroxide bases. Cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often excellent choices for minimizing this side reaction.[9] 2. Lower Reaction Temperature: Higher temperatures can accelerate the rate of protodeboronation relative to the desired coupling.[9] Attempt the reaction at the lowest temperature that still provides a reasonable reaction rate (e.g., 60-80 °C). 3. Use a More Active Catalyst System: If the desired reaction is slow, the boronic ester is exposed to degrading conditions for longer. Employing a more active palladium catalyst or a more effective ligand (e.g., Buchwald-type biarylphosphine ligands) can accelerate the productive pathway, outcompeting protodeboronation.[9]
Reaction fails to initiate or proceeds very slowly.	Insufficient Base Strength or Solubility: The chosen base may not be strong enough to form the active boronate complex, or it may be poorly soluble in the reaction solvent, limiting its availability.	1. Consider a Stronger, Non-Nucleophilic Base: If weak carbonates are ineffective, consider bases like potassium tert-butoxide (KOtBu). 2. Improve Base Solubility: For bases like K₃PO₄, which has limited solubility in some organic solvents, using a mixed solvent system (e.g., dioxane/water) can be beneficial, though water must be carefully controlled.[13]
Complex mixture of byproducts; difficulty in purification.	Multiple Degradation Pathways: A combination of hydrolysis, protodeboronation, and potentially homocoupling of the boronic ester could be occurring, often due to overly harsh conditions (strong base, high temperature, extended reaction time).	1. Re-evaluate All Parameters: Systematically screen milder bases, lower the reaction temperature, and monitor the reaction progress closely (e.g., by TLC or GC/LC-MS) to identify the optimal endpoint before significant degradation occurs. 2. Protect Sensitive Functional Groups: If the boronic ester itself contains base-sensitive groups (e.g., a phenol), these may need to be protected prior to the reaction.[14]

Core Mechanisms of Base-Induced Degradation

To effectively troubleshoot, a deeper understanding of the degradation mechanisms is essential. The following diagram illustrates the competing pathways a pinacol boronic ester can undergo in the presence of a base.

Caption: Competing reaction pathways for a pinacol boronic ester under basic conditions.

• Ate Complex Formation : The first step is the Lewis acid-base reaction between the boronic ester and the base (e.g., hydroxide, alkoxide) to form a tetracoordinate boronate, or "ate," complex.[15] This step is generally reversible and is fundamental to activating the boron reagent.

• Hydrolysis : In aqueous basic conditions, the ate complex can readily undergo hydrolysis, cleaving the pinacol group to form the corresponding boronic acid and pinacol.[7] While the resulting boronic acid can still participate in cross-coupling, it is generally more prone to degradation, especially protodeboronation.

• Protodeboronation : This pathway involves the cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond. It is a significant source of yield loss, particularly with boronic esters that are electronically predisposed to this reaction.[16][17] The presence of a base and a proton source (which can be water, alcohol, or even trace acidic impurities) is critical for this side reaction to occur.[9]

Frequently Asked Questions (FAQs)

Q1: Are all bases equally detrimental to pinacol boronic ester stability?

No. The choice of base is one of the most critical parameters. Stability generally follows this trend:

• Strong Hydroxide Bases (NaOH, KOH, LiOH): Most aggressive. They are potent nucleophiles and readily promote hydrolysis, especially in the presence of water.[14]

• Carbonates (K₂CO₃, Cs₂CO₃): Generally milder and well-tolerated. Cesium carbonate is often favored for its high solubility in organic solvents and its ability to facilitate challenging couplings with minimal degradation.

• Phosphates (K₃PO₄): A very common and effective base that provides a good balance of reactivity and mildness, often minimizing protodeboronation.[9]

• Organic Bases (e.g., DBU, DIPEA): Typically not used for activating the boronic ester in Suzuki couplings as their basicity is often insufficient to form the required ate complex for transmetalation.

• Alkoxides (e.g., KOtBu, NaOMe): Strong bases that can be effective but may also promote side reactions depending on the substrate and solvent.

Q2: How does one select the optimal base for a reaction?

Base selection is a multi-factorial decision. The following workflow provides a general guideline for this process.

Caption: Decision workflow for selecting a suitable base.

Q3: My protocol calls for aqueous base, but my boronic ester is hydrolyzing. What can I do?

If an aqueous basic solution is necessary (e.g., for solubility of K₃PO₄), use the minimum amount of water required. A 2:1 or 3:1 ratio of organic solvent to aqueous base is a common starting point.[13] Ensure the reaction is heated and stirred efficiently to maximize the rate of the desired reaction over the rate of hydrolysis. If problems persist, consider switching to a base that is more soluble in your organic solvent, such as Cs₂CO₃, to allow for anhydrous or near-anhydrous conditions.

Q4: Can I use ¹¹B NMR to monitor the stability of my pinacol boronic ester?

Yes, ¹¹B NMR spectroscopy is an excellent tool. A typical pinacol boronic ester will show a broad singlet at approximately +30 to +35 ppm. Upon addition of a Lewis base and formation of the tetracoordinate ate complex, this signal will shift significantly upfield to around +5 to +15 ppm.[15] The appearance of a signal around +20 to +25 ppm could indicate the formation of the corresponding boronic acid. Monitoring these shifts can provide direct evidence of ate complex formation and/or degradation.

Experimental Protocol: Assessing Base-Induced Degradation

This protocol provides a straightforward method to screen the stability of a pinacol boronic ester against various bases, allowing you to select optimal conditions before committing to a large-scale reaction.

Objective: To determine the relative stability of a specific pinacol boronic ester in the presence of different bases commonly used in cross-coupling reactions.

Materials:

• Your pinacol boronic ester of interest

• Anhydrous reaction solvent (e.g., Dioxane, Toluene, or THF)

• Internal standard (e.g., Dodecane, Mesitylene; must be inert and not co-elute)

• Bases for screening: K₃PO₄, K₂CO₃, Cs₂CO₃, NaOH

• Reaction vials with stir bars

• GC or LC-MS instrument for analysis

Procedure:

• Stock Solution Preparation: Prepare a stock solution of your pinacol boronic ester and the internal standard in the chosen anhydrous solvent. A typical concentration might be 0.1 M for the boronic ester and 0.05 M for the internal standard.

• Reaction Setup: To four separate, dry reaction vials, add a stir bar and 2-3 equivalents of a different base (K₃PO₄, K₂CO₃, Cs₂CO₃, NaOH) relative to the amount of boronic ester to be added.

• Initiation: Add an equal volume (e.g., 1.0 mL) of the stock solution to each vial. If your actual reaction is aqueous, add the appropriate amount of water to each vial at this stage.

• Heating and Sampling: Place the vials in a heating block set to your intended reaction temperature (e.g., 80 °C). At regular time intervals (t = 0, 1h, 4h, 12h, 24h), take a small aliquot from each reaction mixture.

• Sample Quenching and Preparation: Immediately quench the aliquot in a separate vial containing a slightly acidic aqueous solution (e.g., 1M HCl) and an extraction solvent (e.g., ethyl acetate). Vortex, separate the organic layer, and dry it over Na₂SO₄. Prepare the sample for GC or LC-MS analysis.

• Analysis: Analyze each sample by GC or LC-MS. Calculate the ratio of the peak area of your pinacol boronic ester to the peak area of the internal standard.

• Data Interpretation: Plot the (Bpin Area / Internal Standard Area) ratio versus time for each base. The base that shows the slowest decay in this ratio is the one under which your pinacol boronic ester is most stable.

This systematic approach provides empirical data to guide your choice of base, mitigating the risk of large-scale reaction failure due to unforeseen instability.

References

• Achilli, C., Ciana, A., et al. (2013). Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. Central European Journal of Chemistry.
• Aggarwal, V. K., et al. (2010). Boron “Ate” Complexes for Asymmetric Synthesis. In Boronic Acids (pp. 401-440). Wiley-VCH.

• Aggarwal, V. K., et al. (2011). Ate Complexes of Secondary Boronic Esters as Chiral Organometallic-Type Nucleophiles for Asymmetric Synthesis. Journal of the American Chemical Society. Available at: [Link]

• Studer, A., et al. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Chemical Science. Available at: [Link]

• Studer, A., et al. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Chemical Science. Available at: [Link]

• Aggarwal, V. K., et al. (2015). Structure and Reactivity of Boron-Ate Complexes Derived from Primary and Secondary Boronic Esters. Organic Letters. Available at: [Link]

• Studer, A., et al. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. PubMed. Available at: [Link]

• Studer, A., et al. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Semantic Scholar. Available at: [Link]

• Achilli, C., et al. (2013). Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. Semantic Scholar. Available at: [Link]

• Arunkumar, E. (2013). Is aryl boronic pinacol ester stable to basic conditions? ResearchGate. Available at: [Link]

• Hutton, C. A., et al. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. The Journal of Organic Chemistry. Available at: [Link]

• Gillis, E. P., & Burke, M. D. (2009). Stability of Boronic Esters to Hydrolysis: A Comparative Study. ResearchGate. Available at: [Link]

• Welch, C. J., et al. (2012). Strategies for the analysis of highly reactive pinacolboronate esters. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• American Chemical Society (2023). Assessing the stability and reactivity of a new generation of boronic esters. ACS Fall 2023 Poster. Available at: [Link]

• Hall, D. G. (2005).

• Renaud, P., et al. (2019). A General Approach to Deboronative Radical Chain Reaction with Pinacol Alkylboronic Esters. ChemRxiv. Available at: [Link]

• Hall, D. G. (2011). 1 Structure, Properties, and Preparation of Boronic Acid Derivatives Overview of Their Reactions and Applications. Wiley-VCH. Available at: [Link]

• Kumar, A., et al. (2014). Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase hplc. Journal of Liquid Chromatography & Related Technologies. Available at: [Link]

• Lloyd-Jones, G. C., & Watson, M. P. (2015). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. Available at: [Link]

• Chem-Station (2016). Protecting Groups for Boronic Acids. Chem-Station International Edition. Available at: [Link]

• Yoneda Labs (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Reddit (2020). Boronic acid pinacol ester deprotection. r/chemistry. Available at: [Link]

• Yamaguch, S., et al. (2021). Arylboronic Acid Pinacol Esters as Stable Boron Sources for Dihydrodibenzoborepin Derivatives and a Dibenzoborole. Molecules. Available at: [Link]

• Matteson, D. S. (1998). Stability of boronic esters – Structural effects on the relative rates of transesterification of 2-(phenyl)-1,3,2-dioxaborolane. ResearchGate. Available at: [Link]

• Sancus Chemical (n.d.). Mastering Suzuki Coupling: Your Guide to Boronate Ester Intermediates. Sancus Chemical. Available at: [Link]

• Burke, M. D., & Gillis, E. P. (2009). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Semantic Scholar. Available at: [Link]

• Vedejs, E., et al. (2010). Observations on the Deprotection of Pinanediol and Pinacol Boronate Esters via Fluorinated Intermediates. ResearchGate. Available at: [Link]

• Merola, J. S., et al. (2010). Synthesis and Application of Boronic Acid Derivatives. VTechWorks. Available at: [Link]

• Singaram, B. (2012). Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. eScholarship. Available at: [Link]

• Hutton, C. A., et al. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. PMC. Available at: [Link]

• Spring, D. R. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Available at: [Link]

• Buchwald, S. L., et al. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters. Available at: [Link]

• Welch, C. J., et al. (2012). Strategies for the analysis of highly reactive pinacolboronate esters. ResearchGate. Available at: [Link]

Sources

• 1. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Pinacolborane (HBpin) Reaction Monitoring

Status: Operational Ticket ID: HBPIN-MON-001 Assigned Specialist: Senior Application Scientist Subject: Troubleshooting TLC and NMR workflows for hydroboration/borylation reactions.

Executive Summary

Pinacolborane (HBpin) is a versatile reagent for hydroboration and C–H borylation. However, its reaction monitoring presents unique challenges: HBpin and its products (boronate esters) are often UV-silent, prone to hydrolysis on silica, and exhibit complex NMR coupling patterns. This guide provides self-validating protocols to distinguish starting material (HBpin), product (R-Bpin), and decomposition byproducts (Boric acid/Pinacol).

Module 1: Thin Layer Chromatography (TLC) Solutions

The Core Problem: Most boronate esters lack strong chromophores, making them invisible under UV (254 nm) unless the substrate itself is conjugated. Furthermore, boron compounds interact strongly with the silanols on silica gel, leading to "streaking" or on-plate hydrolysis.

Protocol A: The "Boron-Specific" Visualization (Curcumin Stain)

Do not rely on KMnO₄ or Iodine; they are non-specific. Curcumin forms a colored complex specifically with boron (Rosocyanine mechanism), turning red/orange on a yellow background.

• Reagent Preparation:

  • Dissolve 100 mg Curcumin (Turmeric extract) in 100 mL Ethanol.

  • Optional but recommended: Add 1 mL of 2M HCl to acidify (accelerates complexation).

• Workflow:

  • Run TLC plate.[1][2]

  • Dip in Curcumin solution.

  • Heat with a heat gun (moderate setting).

  • Result: Boron species (HBpin, R-Bpin) appear as bright red/orange spots against a yellow background.

Protocol B: Preventing "Streaking" on Silica

Boronate esters are Lewis acidic and bind to silica.

• The Fix: Pre-treat your TLC plate or add 1–5% Triethylamine (Et₃N) to your eluent system. This neutralizes the acidic sites on the silica.

• Validation: If your product spot is an oval streak rather than a tight circle, your silica is degrading your compound.

Visual Troubleshooting: TLC Decision Tree

Figure 1: Decision matrix for visualizing and stabilizing boron species on silica gel.

Module 2: NMR Spectroscopy Guide

The Core Problem:

B NMR is the gold standard but can be confusing due to background signals and coupling. H NMR requires tracking the specific B-H hydride.

1. B NMR: The Gold Standard

Boron-11 (Spin 3/2) is 80% abundant and sensitive.

• Instrument Setup:

  • Tube: Standard borosilicate tubes are acceptable for reaction monitoring (despite containing boron), but they create a broad "hump" background signal around 0–20 ppm .

  • Quartz Tubes: Only necessary for trace analysis.

  • Frequency: ~128 MHz (on a 400 MHz instrument).

• The Critical Distinction (Coupled vs. Decoupled):

  • Run

    B (Coupled): HBpin appears as a doublet ( Hz). R-Bpin (product) appears as a singlet .

  • Run

    B{1H} (Decoupled): Both appear as singlets. Risk:[1] You might miss incomplete conversion if peaks overlap.

Data Table: Characteristic Chemical Shifts

Species	B Shift (ppm)	Multiplicity (Coupled)	Notes
HBpin (Reagent)	~28.0	Doublet ( )	Distinctive B-H coupling ( Hz).
R-Bpin (Product)	~30.0 – 34.0	Singlet ( )	Shift moves slightly downfield from HBpin.
R-B(OH)₂ / Boric Acid	~18.0 – 22.0	Broad Singlet	Indicates hydrolysis/oxidation.
Borate Complexes ( )	~5.0 – 10.0	Singlet	Upfield shift if Lewis base (e.g., alkoxide) coordinates.

2. H NMR: The Hydride Tracker

If you cannot run

B, track the disappearance of the B-H proton.

• Signal: The B-H proton of HBpin typically appears at 4.0 – 5.0 ppm .

• Appearance: It is often a quartet (1:1:1:1) or a broad "hump" due to coupling with the quadrupolar boron nucleus.

• Quantification: Integrate this region against an internal standard (e.g., mesitylene) to determine conversion.

Visual Workflow: NMR Analysis

Figure 2: NMR selection guide for distinguishing HBpin consumption from product formation.

Module 3: Frequently Asked Questions (Troubleshooting)

Q1: My

B NMR shows a huge broad peak at 0 ppm, but I can't see my product.

• Diagnosis: This is the "Borosilicate Hump" from the glass of your NMR tube.

• Solution: Ignore the broad baseline roll between 0–20 ppm. Your HBpin/Product signals (28–34 ppm) are sharp and downfield of this hump. If you need to see species in the 0–20 ppm region (like tetracoordinate borates), use a Quartz NMR tube.

Q2: I see a new peak at ~20 ppm in

B NMR.

• Diagnosis: This is likely hydrolysis (boric acid or free pinacol borate).

• Cause: Moisture entry or silica degradation.

• Fix: Ensure anhydrous conditions. If this appears after column chromatography, your product hydrolyzed on the column. Use Protocol B (Et₃N) in Module 1.

Q3: Can I use KMnO₄ to stain?

• Answer: You can, but it is risky. KMnO₄ stains oxidizable functional groups (alkenes, alcohols). If your reaction is a hydroboration of an alkene, the disappearance of the alkene spot in KMnO₄ is useful, but it does not confirm the presence of the C-B bond. Curcumin is the only way to positively identify the boron atom on TLC.

References

• Curcumin Staining Mechanism (Rosocyanine)

  • Title: A simple and effective colorimetric technique for the detection of boronic acids and their derivatives.[3][4]

  • Source:Analytical Methods (RSC).[4]

  • URL:[Link]

• B NMR Chemical Shifts & Coupling:
  • Title: B NMR Chemical Shifts (SDSU Compil
  • Source: San Diego St

  • URL:[Link](Note: General reference for organoboron shifts).

• Stability of Boronate Esters on Silica

  • Title: Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions.[5][6]

  • Source:Organic Letters (2022).[5][6]

  • URL:[Link][5][6]

• Pinacolborane Reactivity & Monitoring

  • Title: Hidden Boron Catalysis: Nucleophile-Promoted Decomposition of HBpin.[7]

  • Source:Chemical Science (Supporting Information for NMR d

  • URL:[Link]

Sources

• 1. reddit.com [reddit.com]
• 2. amphoteros.com [amphoteros.com]
• 3. A simple and effective colorimetric technique for the detection of boronic acids and their derivatives - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. reddit.com [reddit.com]
• 5. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Hub: Pinacolborane (HBpin) Stability &amp; Handling

Core Directive & Executive Summary

Pinacolborane (HBpin) is a workhorse reagent for hydroboration and C–H borylation. However, its utility is frequently compromised by its thermodynamic propensity to degrade into catalytically inactive or inhibiting species.

The Critical Reality: "Purity" on a label does not guarantee purity in the flask. HBpin degrades primarily through hydrolysis (moisture) and disproportionation (thermal/catalytic). Using degraded HBpin introduces variable induction periods, lowers turnover frequencies (TOF), and can lead to "hidden catalysis" where decomposition products (

) drive the reaction rather than the intended catalyst.

This guide provides the mechanistic understanding, diagnostic tools, and remediation protocols required to ensure experimental reproducibility.

Module 1: The Chemistry of Decomposition

Understanding how HBpin dies is the first step to keeping it alive. The decomposition is not random; it follows specific chemical pathways.

Pathway A: Hydrolysis (Moisture Sensitivity)

Water is the primary enemy. Upon contact with moisture, the B–O bond hydrolyzes. This is a cascade failure:

• Reaction:

• Safety Hazard: The release of hydrogen gas (

  ) pressurizes sealed storage vessels, creating an explosion risk upon opening.

• Contamination: Boric acid (

  ) acts as a catalyst poison and a proton source that can quench sensitive organometallic intermediates.

Pathway B: Disproportionation & Redistribution

Even in a glovebox, HBpin is not safe. In the presence of Lewis bases or nucleophiles (often found as impurities or "activators"), HBpin undergoes redistribution.

• The "Hidden" Catalyst: Nucleophiles can catalyze the formation of borane (

  ) and tris(pinacolato)diborate species.

• Impact:

  is a much more aggressive hydroboration agent than HBpin. If your reaction works "better" with old HBpin, you might be observing background catalysis by decomposition products rather than your intended metal cycle [1].

Pathway C: Dehydrogenative Coupling

Over time, or in the presence of trace metals, HBpin releases

to form Bis(pinacolato)diboron ( ).

• Reaction:

• Impact:

  is less reactive in hydroboration but active in borylation, altering the stoichiometry of your reaction.

Visualization: Decomposition Architecture

Figure 1: Mechanistic pathways of HBpin degradation leading to pressure hazards and impurities.

Module 2: Diagnostic Hub (Troubleshooting)

Do not assume purity based on the bottle's opening date. Use this diagnostic matrix to validate reagent quality before committing valuable substrates.

NMR Fingerprinting

NMR is the gold standard for validating HBpin quality because it decouples the proton noise and focuses solely on the boron species.

Species	NMR Shift (ppm)	Multiplicity	NMR Signature	Physical State
HBpin (Pure)	~28.0 ppm	Doublet ( Hz)	Quartet/Broad (~4–5 ppm)*	Clear Liquid
	~30–31 ppm	Singlet	Methyls only (1.25 ppm)	White Solid
Boric Acid / Borates	~19–22 ppm	Broad Singlet	Broad OH peak (variable)	White Precipitate
Adducts	-10 to -20 ppm	Quartet (if coupled)	Broad hydride region	Liquid/Soluble

*Note: The B-H proton shift in

NMR is solvent-dependent and often broad due to quadrupolar relaxation of the boron nucleus.

Rapid Visual Diagnostics

• The "Pop" Test: If you hear a significant release of gas (pop) when piercing the septum of a stored vial, hydrolysis has occurred (

  generation).

• Precipitate: Pure HBpin is a clear liquid.[1] White solids at the bottom indicate

  formation or hydrolysis to boric acid.

• Viscosity: Significant thickening suggests polymerization or high concentration of dissolved solids (

  ).

Visualization: The "Go/No-Go" Decision Tree

Figure 2: Workflow for validating HBpin purity prior to use.

Module 3: Prevention & Storage Protocols

Storage Standards

• Temperature: Store at -20°C . Thermal energy accelerates disproportionation.

• Atmosphere: Strictly Argon or Nitrogen . Never store under air.

• Vessel: Teflon-taped glass vials or Schlenk flasks. Avoid Parafilm for long-term storage as organics can plasticize it, compromising the seal.

• Stabilization: Some commercial suppliers add trace amines to inhibit redistribution. If using "pure" HBpin for kinetic studies, be aware that commercial sources may vary in stabilizer content.

Handling Best Practices

• Cold-to-Warm: Allow the refrigerated bottle to warm to room temperature before opening. Opening a cold bottle condenses atmospheric moisture instantly inside the reagent.

• Positive Pressure: Always withdraw liquid under a positive pressure of inert gas.

• Needle Gauge: Use the smallest gauge practical (e.g., 22G) to minimize septum coring.

Module 4: Remediation (Purification)

If your HBpin is degraded (yellowed, solids present, or impure NMR), it can often be rescued via vacuum distillation.

Protocol: Vacuum Distillation of HBpin

Objective: Separate HBpin (bp ~42°C @ 50 mmHg) from Pinacol (sublimes/solid), Boric Acid (solid), and

(high boiling).

Equipment:

• Short-path distillation head.[2]

• Vacuum pump (capable of <50 mmHg).

• Oil bath with temperature control.

• Receiving flask cooled in dry ice/acetone.

Step-by-Step:

• Setup: Assemble glassware under inert atmosphere (N2/Ar). Grease all joints meticulously.

• Loading: Transfer crude HBpin to the boiling flask. Add a magnetic stir bar (do not use boiling stones under vacuum).

• Vacuum: Apply vacuum.[3][4] A typical target is 25–50 mmHg .

  • Note: At lower pressures (e.g., 1 mmHg), the boiling point will drop significantly (below RT), making it harder to condense. 50 mmHg is often easier to control.

• Heating: Slowly heat the oil bath.

  • Target Vapor Temp: ~42–45°C (at 50 mmHg) [2].

• Collection:

  • Foreshot: Discard the first 5-10% (contains light volatiles/solvent).

  • Main Fraction: Collect the steady boiling fraction.

  • Heel: Leave the last 10-15% in the pot. The residue will contain the

    and boric acid solids.

• Storage: Immediately transfer the distillate to a Schlenk flask or glovebox.

References

• Hidden Boron Catalysis: Broadley, K., et al. "Hidden Boron Catalysis: Nucleophile-Promoted Decomposition of HBpin." Organic Letters, 2020, 22(11), 4107–4112.[5]

• Physical Properties & Distillation: "Pinacolborane Safety Data Sheet & Technical Specs." Fisher Scientific / Thermo Fisher.

• Hydrolysis Kinetics: Achilli, C., et al. "Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH."[6] Cent.[7][8][9][3][10][11][12][13] Eur. J. Chem., 2013, 11, 137–139.

• NMR Data Verification: "11B NMR Chemical Shifts - Selected Compilation." San Diego State University Chemistry Dept.

Sources

• 1. Pinacolborane - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. How To [chem.rochester.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Hidden Boron Catalysis: Nucleophile-Promoted Decomposition of HBpin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. fishersci.com [fishersci.com]
• 11. rsc.org [rsc.org]
• 12. smrl.stanford.edu [smrl.stanford.edu]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Pinacolborane Reaction Conversion by LC-MS

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of pinacolborane reactions by Liquid Chromatography-Mass Spectrometry (LC-MS). This guide is designed for researchers, scientists, and drug development professionals who utilize pinacolborane reagents, such as in Suzuki-Miyaura cross-coupling reactions, and require robust analytical methods to monitor reaction conversion, purity, and impurity profiles.

Pinacolborane esters are invaluable synthetic intermediates, yet their analysis presents unique challenges, primarily due to their susceptibility to hydrolysis and often poor ionization efficiency. This resource provides in-depth, experience-driven answers to common questions and troubleshooting scenarios to help you develop reliable and accurate LC-MS methods.

Section 1: FAQs - Method Development & Optimization

This section addresses fundamental questions about setting up a robust LC-MS method for monitoring pinacolborane reactions.

Q1: My pinacolborane ester appears to be degrading during analysis, showing a growing peak for the corresponding boronic acid. How can I prevent this on-column hydrolysis?

This is the most common challenge encountered when analyzing pinacolborane esters. The ester is susceptible to hydrolysis back to the boronic acid, a reaction catalyzed by acidic conditions and the active silanol groups on standard silica-based reversed-phase columns.[1][2] Your analytical method itself can inadvertently promote this degradation, leading to inaccurate measurements of reaction conversion.

Causality: The Si-O-Si backbone of a silica column and free silanol (Si-OH) groups on the stationary phase surface are hydrophilic and can act as catalysts for hydrolysis, especially in the presence of an aqueous, acidic mobile phase (e.g., containing formic or trifluoroacetic acid).[1][2]

Solutions:

• Increase Mobile Phase pH: The most effective strategy is to use a high-pH mobile phase. By moving to a basic pH (e.g., pH 10-12.4), the reactive silanol groups on the column are deprotonated and rendered less reactive, significantly slowing the rate of hydrolysis.[2][3] This approach often requires a pH-stable column.

• Use Aprotic Sample Diluents: Prepare your samples in a non-aqueous, aprotic solvent like acetonitrile (ACN) or stabilized tetrahydrofuran (THF) instead of methanol or water-containing mixtures.[2][4] This prevents hydrolysis in the vial before injection.

• Employ Fast Chromatography (UHPLC/UPLC): Reducing the analysis time minimizes the residence time of the analyte on the column, thereby decreasing the opportunity for on-column degradation to occur. Methods under five minutes have been shown to be effective.[1][2]

• Select an Appropriate Column: Columns with low silanol activity or those specifically designed for high pH stability are recommended. Examples include columns with end-capping (like Waters XTerra™ MS C18) or hybrid particle technologies.[2]

Q2: I'm seeing very low signal intensity for my boronic acid/ester. What are the best strategies to improve ionization and sensitivity?

Boronic acids and their esters often exhibit poor ionization efficiency in standard electrospray ionization (ESI) modes, leading to low sensitivity.[5] This can make it difficult to quantify starting materials at the end of a reaction or to detect trace-level impurities.

Causality: The boron moiety itself is not easily protonated or deprotonated. Efficient ionization relies on the presence of other functional groups on the molecule or the formation of stable gas-phase adducts.

Solutions:

• Utilize Mobile Phase Additives for Adduct Formation: The addition of a low concentration of an ammonium salt, such as ammonium acetate or ammonium formate (e.g., 0.5-10 mM), to the mobile phase is highly effective.[4][6] This promotes the formation of ammonium adducts ([M+NH₄]⁺) in the ESI source, which are often more stable and provide a stronger signal than the protonated molecule ([M+H]⁺). This is particularly useful for analyzing bis(pinacolato)diboron (B₂Pin₂).[4]

• Optimize Ionization Mode: While positive ion mode with adduct formation is common, do not overlook negative ion mode. Boronic acids can sometimes be detected effectively as deprotonated molecules ([M-H]⁻) or as adducts with anions from the mobile phase.[6][7] It is crucial to screen both polarities during method development.

• Consider Derivatization for Trace Analysis: For quantifying trace levels of boronic acid impurities, derivatization can significantly boost sensitivity. Reacting the boronic acid with a suitable agent can introduce a readily ionizable group, enhancing the MS signal by orders of magnitude.[7][8] This is often employed for impurity testing rather than reaction monitoring.

• Source Parameter Optimization: Ensure that ESI source parameters (e.g., capillary voltage, gas temperatures, nebulizer pressure) are optimized specifically for your analyte. These settings can have a profound impact on signal intensity.

Q3: What type of LC column is best suited for analyzing pinacolborane esters and their corresponding boronic acids?

The goal is to separate the more hydrophobic pinacolborane ester from the more polar boronic acid, along with other reaction components, while minimizing on-column degradation.

Causality: The choice of stationary phase directly influences both the separation (selectivity) and the stability of the analyte.

Recommendations:

Column Type	Advantages	Disadvantages	Best For
High-pH Stable C18	Excellent for preventing hydrolysis by allowing the use of basic mobile phases. Good retention for esters.	May have lower retention for very polar boronic acids.	The gold standard for accurately quantifying pinacolborane esters.[2][3]
C18 with Low Silanol Activity	Reduces catalytic hydrolysis compared to standard C18 columns, even at neutral or slightly acidic pH.	May not completely eliminate hydrolysis for very sensitive esters.	A good compromise when high-pH mobile phases are not desirable.[2]
Polar-Embedded C18	Can offer alternative selectivity and may provide better retention for the polar boronic acid hydrolysis product.	Stability of the embedded polar group at high pH should be verified.	Separating complex mixtures where standard C18 fails to resolve the boronic acid from other polar components.[9]

Q4: What are the recommended mobile phase compositions and additives for this analysis?

The mobile phase is critical for achieving separation, ensuring analyte stability, and promoting good ionization.

Causality: The organic solvent, aqueous component, pH, and additives all interact with the analyte and the stationary phase to define the chromatographic outcome.

Recommendations:

• Solvents: Use high-purity, LC-MS grade acetonitrile (ACN) and water. ACN is generally preferred over methanol as it is aprotic and less likely to participate in side reactions.[2][10]

• pH Control:

  • For Ester Stability (High pH): Use ammonium hydroxide to adjust the pH to ≥10.

  • For General Screening (Acidic): Formic acid (0.1%) is a common choice as it is volatile and highly compatible with MS, but be aware of the risk of hydrolysis.[11] If hydrolysis is observed, switch to a high-pH system.

• Additives for Ionization:

  • Positive Mode: 1-10 mM ammonium formate or ammonium acetate. This buffers the mobile phase and provides ammonium ions for adduct formation.[4]

  • Negative Mode: 0.1% ammonia in water can be effective.[7]

• Avoid Non-Volatile Buffers: Do not use phosphate buffers (e.g., PBS) or other non-volatile salts, as they will contaminate the mass spectrometer.[12]

Q5: How should I prepare my reaction mixture for LC-MS analysis to ensure accurate conversion data?

Proper sample preparation is essential to stop the chemical reaction at a specific time point and prepare a sample that is compatible with the LC-MS system, preventing both instrument contamination and analyte degradation.

Causality: The reaction will continue in the vial if not properly quenched. Furthermore, particulates and high concentrations of salts or reagents can clog the column and suppress the MS signal.[13]

Experimental Protocol: Sample Quenching and Preparation

• Quench the Reaction: At your desired time point, withdraw an aliquot (e.g., 10-20 µL) of the reaction mixture. Immediately quench it by diluting it into a larger volume (e.g., 1 mL) of a suitable solvent.

  • Expert Tip: The quenching solvent should be the same as your sample diluent for the LC-MS analysis (e.g., pure acetonitrile) to halt the reaction and prevent precipitation or analyte degradation.

• Dilute the Sample: Perform a serial dilution in your chosen aprotic diluent (e.g., ACN) to bring the analyte concentration into the linear range of your instrument (typically low µg/mL to ng/mL).

• Filter the Sample: Before injection, filter the diluted sample through a 0.22 µm syringe filter (PTFE is a good general-purpose choice for organic solvents) to remove any particulate matter.[12] This step is critical for protecting your column and injector from blockages.[14]

• Analyze Promptly: Analyze the prepared samples as soon as possible. Even in aprotic solvents, slow degradation can occur over extended periods.

Section 2: Troubleshooting Guide - Common Problems & Solutions

This section provides a systematic approach to diagnosing and solving issues that may arise during your analysis.

Q6: I'm observing unexpected peaks in my chromatogram. How do I identify the source of contamination or side products?

Unexpected peaks can originate from reaction byproducts, impurities in the starting materials, or system contamination.

Troubleshooting Steps:

• Analyze Blanks: Inject a blank sample (your sample diluent). If the peaks are present, the contamination is from your solvent or the LC-MS system. Common contaminants include plasticizers (e.g., phthalates), slip agents, and previously analyzed samples (carryover).[12][15]

• Check Reagents: Inject solutions of your individual starting materials and reagents. This will help identify impurities that may be interfering with the analysis.

• Use High-Resolution Mass Spectrometry (HRMS): If available, HRMS can provide an accurate mass measurement, allowing you to predict the elemental composition of the unknown peak and distinguish it from your target analytes.

• Systematic Cleaning: If system contamination is suspected, systematically flush the injector, lines, and column with strong solvents. Common sources of contamination are solvent bottles, in-line filters, and worn injector seals.[10][15]

Q7: My mass spectrum shows multiple adducts ([M+Na]⁺, [M+K]⁺, etc.) instead of the expected [M+H]⁺ or [M+NH₄]⁺. How does this affect my analysis and how can I control it?

The formation of various adducts splits your analyte signal across multiple m/z values, which reduces the signal intensity for your target ion and complicates quantification.[16]

Causality: Sodium ([M+Na]⁺) and potassium ([M+K]⁺) ions are ubiquitous in laboratory environments (glassware, reagents, fingerprints) and readily form adducts in the ESI source.

Solutions:

• Use High-Purity Additives: Ensure your mobile phase additives (e.g., ammonium formate) are of the highest purity to provide a high concentration of the desired adduct-forming ion ([NH₄]⁺), which will outcompete the contaminant ions.

• Improve Lab Hygiene: Use LC-MS grade solvents and high-purity water.[17] Avoid using glass volumetric flasks for preparing mobile phases; opt for dedicated polypropylene or Teflon bottles.

• Modify Chromatography: Sometimes, improving the chromatographic separation of your analyte from matrix components that may be rich in sodium or potassium can reduce unwanted adduct formation.

• Sum the Adducts: For quantification, if multiple adducts cannot be eliminated, you can integrate the peak areas for all adducts of a given analyte to get a total response. However, this is less ideal as the ionization efficiency may differ for each adduct.

Table 1: Common Adducts in Positive Ion ESI-MS

Adduct	Mass Difference (Da)	Common Source
[M+H]⁺	+1.0078	Proton from acidic mobile phase
[M+NH₄]⁺	+18.0344	Ammonium salt additive
[M+Na]⁺	+22.9898	Glassware, reagents, solvents
[M+K]⁺	+38.9637	Glassware, reagents, solvents
[M+ACN+H]⁺	+42.0343	Acetonitrile in mobile phase
[2M+H]⁺	M + 1.0078	Dimer formation at high concentration

Data sourced from common MS knowledge bases.[18][19]

Q8: My peak shapes are poor (tailing, splitting). What are the likely causes and how can I fix them?

Poor peak shape compromises resolution and the accuracy of integration, leading to unreliable quantitative results.[17]

Causality & Solutions:

• Peak Tailing:

  • Cause: Secondary interactions between basic analytes and acidic residual silanols on the column.

  • Solution: Switch to a high-pH mobile phase to deprotonate the silanols, or use a highly end-capped column.[14]

• Peak Splitting or Broadening:

  • Cause: Mismatch between the injection solvent and the mobile phase. Injecting a sample in a much stronger solvent (e.g., 100% ACN) than the initial mobile phase (e.g., 95% water) can cause the peak to distort.[14][20]

  • Solution: Ensure your sample diluent is as weak as or weaker than your initial mobile phase.

  • Cause: Column contamination or a void at the column inlet.

  • Solution: Reverse-flush the column according to the manufacturer's instructions. If this fails, the column may need to be replaced.[14]

Q9: My retention times are shifting between injections. What should I investigate?

Retention time stability is key for reliable peak identification and integration. Drifting retention times suggest a problem with the system's stability.[17]

Troubleshooting Checklist:

• Check for Leaks: Inspect all fittings from the pump to the column. A small leak can cause pressure fluctuations and retention time shifts.

• Ensure Column Equilibration: Is the column fully equilibrated between gradient runs? A sufficient post-run time at initial conditions is crucial.

• Mobile Phase Issues: Are the mobile phases freshly prepared? Evaporation of the organic component can change the mobile phase composition over time. Is the mobile phase properly degassed?

• Column Temperature: Is the column oven on and set to a stable temperature? Fluctuations in ambient temperature can affect retention if a column oven is not used.[20]

• Column Ageing: Over time, columns degrade. If all other factors are ruled out, it may be time to replace the column.

Section 3: Protocols & Workflows

Workflow for LC-MS Analysis of Pinacolborane Reactions

This diagram illustrates the logical flow from sample collection to final data analysis, incorporating the key decision points discussed in this guide.

Caption: Overall workflow for pinacolborane reaction monitoring.

Troubleshooting Flowchart: Poor Signal Intensity

This decision tree helps diagnose the root cause of weak analyte signals.

Caption: Decision tree for troubleshooting low signal intensity.

References

• Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. (n.d.). ResearchGate. Retrieved from [Link]

• Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. (2018). Semantic Scholar. Retrieved from [Link]

• Analysis of boronic acids by nano liquid chromatography-direct electron ionization mass spectrometry. (2010). PubMed. Retrieved from [Link]

• Liquid Chromatography-Tandem Mass Spectrometry with Online, In-Source Droplet-Based Phenylboronic Acid Derivatization for Sensitive Analysis of Saccharides. (2022). PubMed. Retrieved from [Link]

• analysis of boric acid by LC-MS. (2012). Chromatography Forum. Retrieved from [Link]

• A Generic Liquid Chromatography-Mass Spectrometry Method for Monitoring Bis(pinacolato)diboron Mutagenic Impurity in Pharmaceutical Compounds. (2021). ResearchGate. Retrieved from [Link]

• On‐Column Hydrolysis Kinetics Determination of Boronic Pinacol Ester Intermediates for Use in Optimization of Fast HPLC Methods. (2010). ResearchGate. Retrieved from [Link]

• Strategies for the analysis of highly reactive pinacolboronate esters. (2012). ResearchGate. Retrieved from [Link]

• Strategies for the analysis of highly reactive pinacolboronate esters. (2012). PubMed. Retrieved from [Link]

• Triggered MRM LC/MS/MS Method Development. (2017). Agilent Technologies. Retrieved from [Link]

• Early Stage In Vitro Bioprofiling of Potential Low-Molecular-Weight Organoboron Compounds for Boron Neutron Capture Therapy (BNCT)—Proposal for a Guide. (2024). PMC. Retrieved from [Link]

• Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. (2007). ResearchGate. Retrieved from [Link]

• The pathway through LC-MS method development: in-house or ready-to-use kit-based methods? (2019). ORBi. Retrieved from [Link]

• Notes on Troubleshooting LC/MS Contamination. (n.d.). University of Washington. Retrieved from [Link]

• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. (2005). BioPharm International. Retrieved from [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. (2024). ZefSci. Retrieved from [Link]

• Guide to achieving reliable quantitative LC-MS measurements. (n.d.). LGC Group. Retrieved from [Link]

• The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. (2018). Agilent Technologies. Retrieved from [Link]

• What are common adducts in ESI mass spectrometry? (n.d.). Waters. Retrieved from [Link]

• Supercharge your Method Development with a Quick, Easy, Universally Compatible LC and LC/MS method. (2023). YouTube. Retrieved from [Link]

• Synthetic Reaction Monitoring Using UPLC-MS. (n.d.). Waters. Retrieved from [Link]

• Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. (2021). Restek. Retrieved from [Link]

• How do I get boronic acid ionization on LCMS? (2015). ResearchGate. Retrieved from [Link]

• Analysis of Boronic Compounds as Potential Mutagenic Impurities in Drug Substances By GC–MS. (2021). LCGC International. Retrieved from [Link]

• LC-MS/MS Method Development for the Discovery and Identification of Amphidinols Produced by Amphidinium. (2021). MDPI. Retrieved from [Link]

• Common Adduct and Fragment Ions in Mass Spectrometry. (2022). ACD/Labs. Retrieved from [Link]

• Ion-molecule adduct formation in tandem mass spectrometry. (2016). PubMed. Retrieved from [Link]

• Selective quantitation of B2Pin2 and B2(OH)4 in active pharmaceutical ingredients by gas chromatography- mass spectrometry. (2021). PubMed. Retrieved from [Link]

• LC-MS Contaminants. (n.d.). Merck Millipore. Retrieved from [Link]

• MS Adduct Calculator. (n.d.). Fiehn Lab, UC Davis. Retrieved from [Link]

• Hot Article Feature Interviews. (2022). RSC Blogs. Retrieved from [Link]

• The Origin and Implications of Artifact Ions in Bioanalytical LC–MS. (2020). LCGC International. Retrieved from [Link]

• Too Much Ion Pairing Reagents. (n.d.). Separation Science. Retrieved from [Link]

• What are your experiences with contaminated LC-MS solvents? (2022). Reddit. Retrieved from [Link]

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Reference Data & Comparative Studies

Technical Guide: Pinacolborane (HBpin) – The Atom-Economical Alternative for Borylation

Executive Summary

In pharmaceutical synthesis, the formation of C–B bonds is a pivotal step for downstream Suzuki-Miyaura couplings. While Bis(pinacolato)diboron (

) remains the standard reagent for Iridium-catalyzed C–H borylation due to its handling ease (solid, air-stable), it suffers from poor atom economy in mild conditions. Pinacolborane (HBpin) offers a theoretically superior atom economy (100% vs. 50% per mole of reagent) and a cleaner byproduct profile ( vs. borate waste).

This guide analyzes the transition from

to HBpin, detailing the mechanistic divergence, comparative performance, and a validated protocol for implementing HBpin in high-value arene functionalization.

Part 1: The Atom Economy Argument[1]

The primary driver for adopting HBpin is Atom Economy (AE) . In large-scale drug development, the mass intensity of reagents is a critical cost and sustainability factor.

Comparative Metrics

Feature	Bis(pinacolato)diboron ( )	Pinacolborane (HBpin)
Formula
Molecular Weight	~253.94 g/mol	~127.98 g/mol
Physical State	Solid (Air Stable)	Liquid (Moisture Sensitive)
Active Boron Species	2 units (Theoretical) / 1 unit (Practical)*	1 unit
Byproduct	HBpin (active) or Borate salts (waste)	(Gas)
Atom Economy (AE)	~50% (in mild/standard runs)	100%

Senior Scientist Insight: While

theoretically contains two active boron atoms, the reaction stoichiometry is often . The generated HBpin is less reactive than the parent diboron in many catalytic cycles. Unless reaction temperatures are elevated (>80°C) or reaction times extended to force the consumption of the in-situ generated HBpin, half of the boron mass is discarded during workup.

Part 2: Performance Comparison & Reactivity Profile

Reactivity vs.

• Kinetics:

  typically exhibits faster oxidative addition to Ir(III) centers due to the weak B–B bond (~65 kcal/mol) compared to the B–H bond in HBpin (~105 kcal/mol). This makes the "easier" reagent for difficult substrates.

• Thermodynamics: HBpin reactions are often driven by the entropic release of

  gas. This requires an open system (bubbler) to prevent reversibility, whereas reactions are often closed systems.

Stability vs. Catecholborane

HBpin is the superior choice over Catecholborane (HBcat) for three reasons:

• Sterics: The pinacol backbone provides steric bulk that improves regioselectivity (typically meta/para on substituted arenes).

• Stability: HBpin is significantly more stable to disproportionation and hydrolysis than HBcat, allowing for easier handling in scale-up environments.

• Toxicity: HBcat degrades to catechol, a toxic phenol; HBpin degrades to pinacol, which has a more benign safety profile.

Part 3: Mechanistic Insights (Iridium Catalysis)

The mechanism of C–H borylation differs subtly but critically depending on the boron source. Understanding this cycle is essential for troubleshooting low yields.

The Catalytic Cycle: vs. HBpin[1][2][3][4][5]

In the

cycle, the active species is generated via B–B bond cleavage. In the HBpin cycle, the catalyst must activate the stronger B–H bond, often requiring the release of to regenerate the active species.

Figure 1: Unified catalytic cycle for Ir-catalyzed borylation. Note that regeneration with HBpin releases

gas, which must be vented to drive equilibrium forward.

Part 4: Validated Experimental Protocol

Protocol: Neat C–H Borylation of Arenes using HBpin Based on optimized conditions for maximizing atom economy without solvent waste.

Reagents & Equipment[2][6][7]

• Substrate: 1,3-dichlorobenzene (Model substrate)

• Boron Source: Pinacolborane (HBpin) (1.5 equiv)

• Catalyst Precursor:

  (1.5 mol%)

• Ligand:

  (4,4′-di-tert-butyl-2,2′-bipyridine) (3 mol%)

• Atmosphere: Nitrogen or Argon (Strictly anhydrous)

Step-by-Step Methodology

• Catalyst Formation (In Glovebox): In a 20 mL scintillation vial, weigh

  (10 mg, 0.015 mmol) and (8 mg, 0.03 mmol). Add 1.0 mL of the substrate (if liquid) or a minimum amount of anhydrous n-hexane. The solution should turn deep red/brown, indicating the formation of the active catalytic species.

• Reagent Addition: Add the arene substrate (1.0 mmol) followed by dropwise addition of HBpin (1.5 mmol, 192 mg).

  • Critical Check: HBpin is volatile and sensitive. Ensure the syringe is dry.

• Reaction (Open System): Transfer the mixture to a Schlenk tube connected to an oil bubbler. Heat the reaction to 80°C .

  • Why 80°C? Unlike

    which often reacts at RT, HBpin requires thermal energy to overcome the B–H activation barrier and effectively drive off gas.

  • Why Bubbler? To allow

    escape. A sealed tube will build pressure and inhibit the reaction equilibrium.

• Monitoring: Monitor via GC-MS or

  NMR.

  • Endpoint: Disappearance of the HBpin doublet (approx. 28 ppm in

    NMR) and appearance of the Ar-Bpin singlet (approx. 30-31 ppm).

• Workup: Cool to room temperature. Since the reaction is run neat or in minimal solvent with volatile HBpin, the crude mixture can often be pumped down directly on a high-vacuum manifold to remove excess HBpin, leaving pure aryl boronate ester.

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	saturation in headspace.	Ensure efficient stirring and open path to bubbler. Purge headspace with intermittently.
Protodeboronation	Moisture ingress hydrolyzing HBpin.	HBpin is more sensitive than . Ensure all glassware is oven-dried and reagents are stored in a glovebox.
Poor Regioselectivity	Temperature too high.	While 80°C is standard for HBpin, lowering to 60°C and extending time (24h) can improve meta/para selectivity.
Catalyst Deactivation	Ligand oxidation.	is robust, but ensure the pre-catalyst solution turns the characteristic deep red before adding HBpin.

References

• Ishiyama, T., et al. (2002).[1] "A Stoichiometric Aromatic C-H Borylation Catalyzed by Iridium(I)/2,2'-Bipyridine Complexes at Room Temperature." Angewandte Chemie International Edition. Link

• Boller, T. M., et al. (2005). "Mechanism of the Mild Functionalization of Arenes by Diboron Reagents Catalyzed by Iridium Complexes." Journal of the American Chemical Society.[2] Link

• Mkhalid, I. A. I., et al. (2010). "C–H Activation for the Construction of C–B Bonds." Chemical Reviews. Link

• Liskey, C. W., & Hartwig, J. F. (2012). "Iridium-Catalyzed C–H Borylation of Arenes and Heteroarenes with Pinacolborane." Journal of the American Chemical Society.[2] Link

• Obligacion, J. V., & Chirik, P. J. (2014). "Bis(imino)pyridine Cobalt-Catalyzed Alkene Isomerization–Hydroboration with Pinacolborane." Journal of the American Chemical Society.[2] Link

Sources

• 1. Bis(pinacolato)diboron | [frontierspecialtychemicals.com]
• 2. Miyaura Borylation Reaction [organic-chemistry.org]

Comparative Guide: Functional Group Tolerance in Hydroboration Reagents

Topic: Comparing the Functional Group Tolerance of Pinacolborane (HBpin) and 9-BBN Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In the landscape of hydroboration, the choice between 9-Borabicyclo[3.3.1]nonane (9-BBN) and Pinacolborane (HBpin) represents a fundamental decision between steric-controlled reactivity and catalyst-controlled chemoselectivity .

• 9-BBN is a highly reactive, electrophilic, stoichiometric reagent. While it offers exceptional regiocontrol due to steric bulk, its high Lewis acidity compromises its tolerance toward reducible functional groups (ketones, aldehydes) and Lewis basic sites (nitriles, amines).

• HBpin is a robust, thermally stable dialkoxyborane. It is kinetically sluggish on its own but, when coupled with transition metal catalysts (Rh, Ir, Cu), achieves orthogonality to almost all reducible functional groups.

The Bottom Line: Use 9-BBN for simple substrates where cost and speed are paramount. Use Catalytic HBpin for late-stage functionalization of complex pharmaceutical intermediates containing sensitive carbonyls, nitriles, or halides.

Mechanistic Divergence & Reactivity Profiles

To understand why these reagents display different tolerances, we must look at their activation mechanisms.

9-BBN: The Lewis Acid Hammer

9-BBN exists as a dimer

. It dissociates to a monomer which reacts via a concerted, four-membered transition state. The boron atom is highly electrophilic.[1]

• Consequence: It coordinates rapidly to Lewis bases (amines, pyridines) and attacks polarized

  -bonds (C=O, C=N) almost as fast as C=C bonds.

HBpin: The Catalytic Scalpel

HBpin has oxygen atoms donating electron density into the boron p-orbital, reducing its Lewis acidity and electrophilicity. It rarely reacts spontaneously with alkenes at room temperature.

• Consequence: Reaction requires a catalyst (typically Rh, Ir, or Cu) to activate the B-H bond. Since the metal center coordinates preferentially to the alkene (soft-soft interaction) rather than the hard oxygen of a ketone, the reaction is highly chemoselective.

Figure 1: Mechanistic comparison showing the divergent reactivity pathways. 9-BBN's electrophilicity leads to promiscuous reactivity, while HBpin relies on a catalyst cycle that filters out incompatible groups.

Functional Group Tolerance Matrix

The following data compares the performance of stoichiometric 9-BBN (standard conditions) against Rh-catalyzed HBpin (standard catalytic conditions).

Functional Group	9-BBN (Stoichiometric)	HBpin (Catalyzed - Rh/Ir)	Notes & Causality
Terminal Alkene	✅ Excellent	✅ Excellent	9-BBN gives higher regioselectivity (anti-Markovnikov) due to steric bulk.[2]
Internal Alkene	✅ Good	⚠️ Catalyst Dependent	9-BBN is powerful enough to hydroborate sterically hindered internal alkenes; HBpin often requires specific catalysts (e.g., Rh vs. Cu).
Ketone / Aldehyde	❌ Incompatible	✅ Compatible	9-BBN reduces C=O to alcohols rapidly at RT. Catalyzed HBpin is orthogonal.
Ester	✅ Compatible	✅ Compatible	Esters are generally stable to 9-BBN at RT, though reduction can occur at high temps.
Nitrile	⚠️ Poor / Complex	✅ Compatible	9-BBN forms Lewis acid-base adducts or reduces nitriles to amines. HBpin is inert.
Amide	⚠️ Reduction Risk	✅ Compatible	Tertiary amides are reduced to amines by 9-BBN.[1]
Halide (Cl, Br, I)	✅ Compatible	✅ Compatible	Both tolerate halides, but HBpin is safer for aryl iodides if Pd-catalysis is used subsequently (avoids lithium exchange issues).
Alkyne	✅ Reacts	✅ Reacts	Both hydroborate alkynes. 9-BBN often stops at vinylborane; HBpin can do mono- or dihydroboration depending on catalyst.
Alcohol (OH)	⚠️ Protodeboronation	✅ Compatible	9-BBN can react with acidic protons (slowly). HBpin is generally tolerant.

Experimental Protocols

These protocols represent standard "best practices" for evaluating functional group tolerance.

Protocol A: Hydroboration with 9-BBN (Stoichiometric)

Best for: Simple substrates, maximizing regioselectivity on terminal alkenes.

• Preparation: In a flame-dried Schlenk flask under Argon, charge the alkene (1.0 equiv).

• Reagent Addition: Add 0.5 M 9-BBN solution in THF (1.1–1.2 equiv) dropwise at 0°C.

  • Note: 9-BBN is available as a solid or solution.[3] The solution is preferred for precise stoichiometry.

• Reaction: Warm to Room Temperature (25°C) and stir.

  • Monitoring: Most terminal alkenes react within 1–4 hours.

  • Warning: If the substrate contains a ketone, it will likely be reduced to the alcohol during this phase.

• Workup (Oxidation): Cool to 0°C. Add 3M NaOH (3 equiv) followed slowly by 30%

  (3 equiv).

  • Caution: Exothermic.

• Isolation: Extract with diethyl ether/EtOAc.

Protocol B: Rh-Catalyzed Hydroboration with HBpin

Best for: Complex substrates with ketones, nitriles, or esters.

• Catalyst Prep: In a glovebox or under Argon flow, charge a vial with

  (Wilkinson’s Catalyst) (1–3 mol %).

• Substrate: Add the alkene (1.0 equiv) and solvent (THF or DCM, anhydrous).

• Reagent Addition: Add HBpin (1.1–1.2 equiv) via syringe.

  • Note: HBpin is a neat liquid. It is air-stable for short periods but should be stored under inert gas.

• Reaction: Stir at 25°C for 2–24 hours.

  • Mechanism Check: The solution usually turns from red to yellow/orange, indicating the formation of the active hydride species.

• Workup:

  • Option 1 (Isolation of Bpin): Pass through a short plug of silica/Celite to remove the catalyst. Evaporate solvent. The resulting alkyl-Bpin ester is stable and can be purified by silica gel chromatography (unlike alkyl-9-BBNs).

  • Option 2 (Oxidation):[2][4][5] Standard NaOH/

    as above.

Strategic Selection Workflow

When designing a synthesis, use this decision tree to select the appropriate reagent.

Figure 2: Decision matrix for selecting hydroboration reagents based on substrate complexity and functional group sensitivity.

References

• Brown, H. C., & Knights, E. F. (1968). "9-Borabicyclo[3.3.1]nonane as a convenient selective hydroborating agent." Journal of the American Chemical Society, 90(19), 5280–5281. Link

• Pereira, S., & Srebnik, M. (1993). "Hydroboration of Alkenes and Alkynes with 9-Borabicyclo[3.3.1]nonane." Organometallics, 14, 3127-3128.

• Evans, D. A., Fu, G. C., & Hoveyda, A. H. (1992). "Rhodium(I)-catalyzed hydroboration of alkenes. The mechanism of the reaction." Journal of the American Chemical Society, 114(17), 6671–6679. Link

• Burgess, K., & Ohlmeyer, M. J. (1991). "Transition-metal-promoted hydroborations of alkenes: emerging methodology for organic transformations." Chemical Reviews, 91(6), 1179–1191. Link

• Hartwig, J. F. (2012). "Borylation and Silylation of C–H Bonds: A Platform for Diverse C–H Bond Functionalizations." Accounts of Chemical Research, 45(6), 864–873. Link

Sources

• 1. Reduction of Tertiary Amides by 9-BBN and Sia2BH - Chemistry Steps [chemistrysteps.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Syntheses of Functionalized Alkenes, Arenes, and Cycloalkenes via a Hydroboration-Coupling Sequence [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]